3-(Methylamino)picolinicacid

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 3-(Methylamino)picolinic Acid

Introduction

3-(Methylamino)picolinic acid is a substituted pyridine derivative of significant interest to researchers in medicinal chemistry and drug development. Its structural motif, featuring a picolinic acid scaffold with a methylamino substituent at the 3-position, makes it a valuable building block for the synthesis of novel compounds with potential therapeutic applications. The strategic placement of the carboxylic acid and the secondary amine offers multiple points for further chemical modification, enabling the exploration of diverse chemical spaces in the quest for new bioactive molecules. This guide provides a comprehensive overview of the primary synthetic strategies for obtaining 3-(methylamino)picolinic acid, offering field-proven insights into the rationale behind experimental choices and detailed methodologies for its preparation.

Strategic Approaches to Synthesis

The synthesis of 3-(methylamino)picolinic acid can be approached via two principal retrosynthetic pathways. The choice of strategy is often dictated by the availability of starting materials, desired scale of synthesis, and the specific requirements for purity and yield.

• Route A: N-Methylation of 3-Aminopicolinic Acid. This approach is predicated on the availability of 3-aminopicolinic acid as a starting material. The core transformation involves the selective methylation of the primary amino group.

• Route B: Nucleophilic Aromatic Substitution on a 3-Halopicolinic Acid. This strategy utilizes a 3-halopicolinic acid (e.g., 3-chloro- or 3-bromopicolinic acid) and introduces the methylamino group via a nucleophilic aromatic substitution (SNAAr) reaction with methylamine.

This guide will delve into the technical details of both synthetic routes, providing a comparative analysis to aid researchers in selecting the most appropriate method for their specific needs.

Route A: N-Methylation of 3-Aminopicolinic Acid

This synthetic route leverages the commercially available or readily synthesized 3-aminopicolinic acid as the foundational starting material.[1][2] The primary challenge in this approach lies in achieving selective mono-N-methylation while avoiding over-methylation to the dimethylamino derivative.

Theoretical Framework

The N-methylation of primary amines is a fundamental transformation in organic synthesis. Several methodologies can be employed, ranging from classical approaches using alkyl halides to more modern catalytic systems. For the N-methylation of 3-aminopicolinic acid, reductive amination and transition-metal-catalyzed methods are particularly relevant.

Reductive amination, including variations like the Eschweiler-Clarke reaction, typically involves the reaction of the primary amine with formaldehyde to form an intermediate imine or aminal, which is then reduced in situ to the methylamine.

Transition-metal-catalyzed N-methylation using methanol as a C1 source has emerged as a more sustainable and atom-economical alternative.[3] Ruthenium-based catalysts, for instance, can facilitate this transformation through a "borrowing hydrogen" mechanism.[3]

Experimental Protocol: Catalytic N-Methylation using Methanol

This protocol is adapted from established procedures for the N-methylation of anilines using a ruthenium catalyst and methanol as the methylating agent.[3]

Reagents and Materials:

• 3-Aminopicolinic acid

• Methanol (anhydrous)

• (DPEPhos)RuCl2PPh3 or similar Ru-catalyst

• Cesium carbonate (Cs2CO3) or other suitable weak base

• Inert solvent (e.g., toluene or dioxane)

• Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Step-by-Step Methodology:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 3-aminopicolinic acid (1.0 eq), the ruthenium catalyst (e.g., (DPEPhos)RuCl2PPh3, 0.5 mol%), and cesium carbonate (1.5 eq).

• Solvent and Reagent Addition: Add anhydrous toluene and anhydrous methanol (5-10 eq) to the flask via syringe.

• Reaction Execution: Seal the flask and heat the reaction mixture to a temperature of 110-130 °C with vigorous stirring. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, or ¹H NMR of aliquots).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Filter the mixture to remove the catalyst and base. Concentrate the filtrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford pure 3-(methylamino)picolinic acid.

Causality Behind Experimental Choices:

• Catalyst Selection: Ruthenium complexes are known to be effective for N-alkylation reactions via hydrogen transfer, offering a greener alternative to stoichiometric reagents.[3]

• Methylating Agent: Methanol serves as an inexpensive, readily available, and relatively non-toxic C1 source.[3]

• Base: A weak base like cesium carbonate is often sufficient to facilitate the catalytic cycle without promoting unwanted side reactions.[3]

• Inert Atmosphere: The use of an inert atmosphere is crucial to prevent the oxidation of the catalyst and other reaction components.

Advantages and Disadvantages of Route A

Advantages	Disadvantages
Direct functionalization of a readily available starting material.	Potential for over-methylation to the dimethylamino derivative.
Avoids the use of potentially harsh conditions of SNAAr.	Requires a transition metal catalyst, which can be expensive and require removal from the final product.
Utilizes a green and atom-economical methylating agent (methanol).	Optimization of reaction conditions may be necessary to achieve high selectivity and yield.

Route B: Nucleophilic Aromatic Substitution on a 3-Halopicolinic Acid

This synthetic pathway involves the displacement of a halide from the 3-position of the picolinic acid ring by methylamine. Both 3-chloro- and 3-bromopicolinic acid are viable starting materials.[4]

Theoretical Framework

Nucleophilic aromatic substitution (SNAAr) on pyridine rings is a well-established reaction. The electron-withdrawing nature of the pyridine nitrogen atom and the carboxylic acid group activates the ring towards nucleophilic attack, particularly at the positions ortho and para to the nitrogen. While the 3-position is less activated than the 2- and 4-positions, the reaction can be driven to completion under appropriate conditions, often requiring elevated temperatures and pressures. The general mechanism involves the addition of the nucleophile (methylamine) to the aromatic ring to form a Meisenheimer complex, followed by the elimination of the halide leaving group to restore aromaticity.

Experimental Protocol: SNAAr with Methylamine

This protocol is based on general procedures for the reaction of halopyridines with amines.

Reagents and Materials:

• 3-Chloropicolinic acid or 3-bromopicolinic acid

• Methylamine (as a solution in a suitable solvent like THF or ethanol, or as a gas)

• A high-boiling point polar aprotic solvent (e.g., DMSO, DMF, or NMP)

• A non-nucleophilic base (e.g., K2CO3 or Et3N)

• Pressure-rated reaction vessel (if using gaseous methylamine or heating above the solvent's boiling point)

Step-by-Step Methodology:

• Reaction Setup: In a pressure-rated reaction vessel, combine the 3-halopicolinic acid (1.0 eq) and the non-nucleophilic base (2.0-3.0 eq) in the polar aprotic solvent.

• Nucleophile Addition: Add an excess of the methylamine solution (3.0-5.0 eq) to the reaction mixture. If using gaseous methylamine, the gas can be bubbled through the solution.

• Reaction Execution: Seal the vessel and heat the reaction mixture to a high temperature (typically 120-180 °C). The reaction is often run for several hours to overnight. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, carefully vent the reaction vessel. Dilute the reaction mixture with water and acidify with an aqueous acid (e.g., HCl) to a pH of approximately 3-4. This will protonate the product and any unreacted methylamine.

• Purification: The precipitated product can be collected by filtration, washed with cold water, and dried. Further purification can be achieved by recrystallization.

Causality Behind Experimental Choices:

• Solvent: High-boiling polar aprotic solvents are used to facilitate the SNAAr reaction by solvating the ionic intermediates and allowing for high reaction temperatures.

• Base: A non-nucleophilic base is required to neutralize the hydrohalic acid byproduct of the reaction, driving the equilibrium towards the product.

• Excess Nucleophile: An excess of methylamine is used to ensure complete conversion of the starting material and to compensate for any loss due to volatility.

• Temperature: High temperatures are generally necessary to overcome the activation energy barrier for the nucleophilic attack on the relatively less activated 3-position of the pyridine ring.

Advantages and Disadvantages of Route B

Advantages	Disadvantages
Utilizes readily available 3-halopicolinic acid starting materials.[4]	Often requires harsh reaction conditions (high temperature and pressure).
Generally a robust and high-yielding reaction.	The use of a large excess of volatile and flammable methylamine can pose safety challenges.
Avoids the use of expensive metal catalysts.	The work-up procedure can be more involved due to the high-boiling point solvent and excess base.

Comparative Analysis of Synthetic Routes

Feature	Route A: N-Methylation	Route B: Nucleophilic Aromatic Substitution
Starting Material	3-Aminopicolinic Acid[1][2]	3-Chloro- or 3-Bromopicolinic Acid[4]
Key Reagents	Methanol, Ru-catalyst, Weak Base[3]	Methylamine, Non-nucleophilic Base
Reaction Conditions	Moderate to high temperature, inert atmosphere	High temperature, potentially high pressure
Key Challenges	Achieving mono-selectivity, catalyst removal	Handling of volatile methylamine, harsh conditions
Sustainability	More atom-economical, uses a "green" methylating agent	Generates stoichiometric amounts of salt byproduct

Visualizing the Synthetic Pathways

The following diagrams, generated using Graphviz, illustrate the two primary synthetic routes to 3-(methylamino)picolinic acid.

Caption: Synthetic Route A: N-Methylation.

Caption: Synthetic Route B: Nucleophilic Aromatic Substitution.

Conclusion

The synthesis of 3-(methylamino)picolinic acid can be effectively achieved through either N-methylation of 3-aminopicolinic acid or nucleophilic aromatic substitution on a 3-halopicolinic acid. The choice between these two routes will depend on a careful consideration of factors such as the availability and cost of starting materials, the desired scale of the synthesis, and the equipment and safety infrastructure available. Route A offers a more modern and sustainable approach, while Route B represents a more classical and often robust method. This guide provides the foundational knowledge and practical protocols to enable researchers to successfully synthesize this valuable building block for their drug discovery and development endeavors.

References

• Preparation of 3-chloropropionic acid - PrepChem.com. (n.d.). Retrieved from [Link]

• Bawa, R. A. (2012). Synthesis of Some Aminopicolinic Acids. IRL @ UMSL. Retrieved from [Link]

• Rearrangement of 4-amino-3-halo-pyridines by Nucleophilic Aromatic Substitution. (n.d.). Europe PMC. Retrieved from [Link]

• Borane‐Modulated 2‐Aminopyridine Catalysis: Switchable N‐Methylation and N‐Formylation of Amines with CO2. (2021). ResearchGate. Retrieved from [Link]

• Preparation of 3,6-dichloropicolinic acid. (1978). Google Patents.

• Rearrangement of 4-amino-3-halo-pyridines by nucleophilic aromatic substitution. (2014). Pubs.rsc.org. Retrieved from [Link]

• A Guide for Mono‐Selective N‐Methylation, N‐Ethylation, and N‐n‐Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late‐Stage Modification. (2024). ResearchGate. Retrieved from [Link]

• Manufacturing Insights: Producing 3-Chloropyridine-2-Carboxylic Acid. (n.d.). Ningbo Inno Pharmchem Co.,Ltd.. Retrieved from [Link]

• A kind of preparation method of 3,6 dichloro 2 picolinic acids. (2016). Google Patents.

• The crystal structure of 3-bromopicolinic acid, C6H4BrNO2. (2021). SciSpace. Retrieved from [Link]

• nucleophilic aromatic substitutions. (2019). YouTube. Retrieved from [Link]

• 3-aminopyridine - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• (PDF) The crystal structure of 3-bromopicolinic acid, C6H4BrNO2. (2020). ResearchGate. Retrieved from [Link]

• Halogenation of the 3-position of pyridines through Zincke imine intermediates. (2022). NSF Public Access Repository. Retrieved from [Link]

• 3-Amino-6-bromopicolinic acid. (n.d.). PubChem. Retrieved from [Link]

• A Guide for Mono-Selective N-Methylation, N-Ethylation, and N-n-Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late-Stage Modification. (2024). PubMed. Retrieved from [Link]

• Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. (2014). Organic & Biomolecular Chemistry. Retrieved from [Link]

• Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source. (2018). ACS Omega. Retrieved from [Link]

• Convenient Procedure for the α-Methylation of Simple Pyridines. (2015). ResearchGate. Retrieved from [Link]

• Synthesis, structure, chemical and bioactivity behavior of eight chromium(III) picolinate derivatives Cr(R-pic)3. (2017). ResearchGate. Retrieved from [Link]

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An In-Depth Technical Guide to 3-(Methylamino)picolinic Acid Derivatives and Analogs for Drug Discovery Professionals

This guide provides a comprehensive technical overview of 3-(methylamino)picolinic acid and its analogs, a promising scaffold in modern medicinal chemistry. We will delve into the synthetic rationale, analytical methodologies, and potential biological applications of this compound class, offering field-proven insights for researchers, scientists, and drug development professionals. Our focus will be on the causality behind experimental choices and the establishment of self-validating protocols to ensure scientific integrity.

Introduction: The Picolinic Acid Scaffold in Drug Discovery

Picolinic acid, a pyridine-2-carboxylic acid, is a well-established "privileged" structure in medicinal chemistry.[1][2] Its derivatives have given rise to a multitude of therapeutic agents targeting a wide array of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.[1][3] The nitrogen atom in the pyridine ring and the adjacent carboxylic acid group provide key hydrogen bonding and coordination capabilities, making picolinic acid derivatives potent ligands for various biological targets, particularly enzymes and metal-containing proteins.[4][5]

The 3-amino substituted picolinic acids are a particularly interesting subclass. The amino group at the 3-position offers a valuable vector for chemical modification, allowing for the fine-tuning of physicochemical properties and the exploration of structure-activity relationships (SAR). This guide will focus specifically on the N-methylated analog, 3-(methylamino)picolinic acid, and its derivatives, a chemical space that holds significant potential for the development of novel therapeutics.

Synthesis and Chemical Space Exploration

The synthesis of 3-(methylamino)picolinic acid derivatives requires a strategic approach to control selectivity and achieve good yields. The primary challenge lies in the selective N-alkylation of the 3-amino group without affecting the pyridine ring nitrogen.

Proposed Synthetic Workflow

A robust synthetic strategy would likely commence with the commercially available 3-aminopicolinic acid or its corresponding methyl ester.[6] Direct N-methylation of the exocyclic amine can be challenging due to the potential for competing quaternization of the pyridine nitrogen. A more controlled approach is outlined below.

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Preliminary Toxicity Screening of 3-(Methylamino)picolinic Acid: A Technical Guide

Topic: Preliminary Toxicity Screening of 3-(Methylamino)picolinic Acid Content Type: In-Depth Technical Guide Audience: Researchers, Senior Scientists, and Drug Development Professionals

Executive Summary

3-(Methylamino)picolinic acid (3-MAPA) represents a specialized subclass of pyridine-2-carboxylic acids, often utilized as a bidentate ligand in organometallic catalysis or as a scaffold in medicinal chemistry. While its parent compound, picolinic acid, is an endogenous tryptophan metabolite with a well-documented safety profile at physiological levels, the introduction of a methylamino group at the C3 position alters its steric and electronic properties.

This guide outlines a rigorous, self-validating screening cascade designed to assess the toxicity profile of 3-MAPA. Unlike standard small-molecule screening, this protocol specifically addresses the metal-chelation liability inherent to picolinic acid derivatives, which often generates false-positive cytotoxicity data in vitro.

Part 1: Compound Characterization & In Silico Prediction

Before initiating wet-lab workflows, the physicochemical boundaries of 3-MAPA must be defined to predict bioavailability and specific organ toxicity risks.

Structural Context & Read-Across

• Parent Scaffold: Picolinic Acid (CAS: 98-98-6).[1] Known to chelate Zinc (

  ) and Iron ( ). High doses (>500 mg/kg) in rodent models induce neurotoxicity (brain necrosis).

• Closest Analog: 3-Aminopicolinic Acid (CAS: 1462-86-8).[2] Primarily an irritant (Skin/Eye Category 2).[3]

• Target Molecule: 3-(Methylamino)picolinic acid. The

  -methyl group increases lipophilicity (LogP) compared to the primary amine, potentially enhancing Blood-Brain Barrier (BBB) penetration.

In Silico Profiling Protocol

Objective: Determine solubility limits and potential off-target binding (specifically Excitatory Amino Acid Transporters - EAATs).

• Tools: SwissADME (Pharmacokinetics), ProTox-II (Toxicity Endpoints).

• Key Descriptors to Calculate:

  • LogP: Predicted range 0.5 – 1.2 (Optimal for membrane permeability).

  • TPSA (Topological Polar Surface Area): If <90 Ų, assume high BBB permeability (Neurotoxicity risk).

  • pKa: Calculate for both the carboxylic acid (~1.0) and the amine (~6.0). This dictates the ionization state at physiological pH (7.4), influencing chelation potency.

Part 2: Cytotoxicity Profiling (The "Chelation Control" Strategy)

Critical Scientific Insight: Picolinic acid derivatives are "conditional toxins." They often kill cells in vitro not by direct target engagement, but by stripping the culture medium of essential transition metals (Zn, Fe, Mn), leading to metalloenzyme failure (e.g., DNA polymerases).

The Protocol: A standard MTT assay is insufficient. You must run a Metal Rescue Assay to distinguish true toxicity from chelation artifacts.

Experimental Workflow

Cell Lines:

• HepG2 (Human Liver Carcinoma): Primary metabolic screen.

• SH-SY5Y (Neuroblastoma): Neurotoxicity screen (critical due to picolinic acid structural similarity to excitotoxins).

Methodology:

• Seeding: Seed cells at

  cells/well in 96-well plates. Incubate 24h.

• Treatment Arms:

  • Arm A (Standard): 3-MAPA (0.1, 1, 10, 100, 1000 µM).

  • Arm B (Zinc Rescue): 3-MAPA + equimolar

    .

  • Arm C (Iron Rescue): 3-MAPA + equimolar

    .

• Endpoint: MTT or Resazurin reduction assay at 48h.

Data Interpretation:

Observation	Conclusion
Toxicity in Arm A only	Mechanism is likely Metal Deprivation (Artifactual in vitro).
Toxicity in Arms A, B, & C	Mechanism is Intrinsic Toxicity (True Hit).

| Toxicity in Arm B > Arm A | Formation of a Toxic Metallo-Complex (Ionophore effect). |

Part 3: Genotoxicity Assessment (Ames Test)

Given the potential for pyridine derivatives to intercalate DNA or generate reactive nitrogen species, a bacterial reverse mutation assay is mandatory.

Protocol: OECD 471 Compliant

• Strains: Salmonella typhimurium TA98 (frameshift) and TA100 (base-pair substitution).

• Metabolic Activation: Assays must be performed +/- S9 fraction (rat liver extract) to detect pro-mutagens requiring metabolic activation.

• Dose Range: 5 doses up to 5000 µ g/plate (or limit of solubility).

• Criteria: A 2-fold increase in revertant colonies over vehicle control (DMSO) is considered positive.

Part 4: Mechanistic Visualization & Workflow

The following diagrams illustrate the screening logic and the hypothesized mechanism of action for picolinic acid derivatives.

Screening Workflow

Caption: Figure 1. Tiered screening cascade for 3-(Methylamino)picolinic acid, prioritizing the differentiation between chelation artifacts and intrinsic toxicity.

Mechanism of Action (Chelation vs. Toxicity)

Caption: Figure 2. Mechanistic pathways of picolinic acid derivatives. Toxicity may arise from metal depletion (artifact) or ROS generation via redox-active complexes.[4]

Part 5: Neurotoxicity & Specific Organ Risks

Because picolinic acid is a structural isomer of nicotinic acid and related to the excitotoxin quinolinic acid, neurotoxicity is the highest specific risk.

Neurite Outgrowth Assay

• Rationale: To detect sublethal neurotoxicity that affects neuronal connectivity without causing immediate cell death.

• Protocol:

  • Differentiate SH-SY5Y cells with Retinoic Acid (10 µM) for 5 days.

  • Treat with 3-MAPA (sub-cytotoxic dose, e.g., IC10) for 48h.

  • Stain with Tubulin Tracker or anti-

    III-tubulin antibody.

  • Analysis: Use high-content imaging to measure Total Neurite Length and Branch Points.

  • Threshold: >20% reduction in neurite length indicates neurotoxic potential.

References

• Grant, R. S., et al. (2009). "Picolinic acid, an endogenous metabolite of tryptophan, is a neuroprotective agent."[5] Journal of Neurochemistry. Link

• OECD Guidelines for the Testing of Chemicals. (2020). "Test No. 471: Bacterial Reverse Mutation Test." OECD Publishing. Link

• Fernandez-Pol, J. A. (1977). "Iron deprivation and cell proliferation: Effects of picolinic acid." Biochemical and Biophysical Research Communications. Link

• PubChem Database. (2024). "3-Aminopicolinic acid (Compound Summary)." National Library of Medicine. Link

• Riss, T. L., et al. (2013). "Cell Viability Assays: MTT Assay Principles and Methods." Assay Guidance Manual. Link

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Technical Guide: Solubility Profiling &amp; Purification of 3-(Methylamino)picolinic Acid

The following technical guide is structured to address the solubility profile of 3-(Methylamino)picolinic acid (3-MAP).

As a Senior Application Scientist, I must clarify a critical premise: specific, peer-reviewed mole-fraction solubility datasets for this specific isomer are rare in open literature compared to its parent, picolinic acid. Therefore, this guide synthesizes Structure-Property Relationship (SPR) analysis , comparative data from structural analogs (e.g., Picolinic acid, Anthranilic acid), and standardized validation protocols .

Executive Summary & Structural Analysis

3-(Methylamino)picolinic acid is a bifunctional pyridine derivative characterized by an amphoteric nature. Its solubility is not merely a function of polarity but is governed by three competing mechanistic factors:

• Zwitterionic Character: Like picolinic acid, 3-MAP exists in equilibrium between cationic, zwitterionic, and anionic forms depending on solution pH.

• Intramolecular Hydrogen Bonding: The proximity of the secondary amine (C3) and the carboxylic acid (C2) allows for the formation of a pseudo-six-membered ring via intramolecular hydrogen bonding. This "internal lock" reduces the availability of polar groups to interact with the solvent, potentially decreasing water solubility and increasing lipophilicity compared to isomers where these groups are distant (e.g., 6-methylaminopicolinic acid).

• Lattice Energy: The planar, stacked crystal packing (typical of amino-pyridine acids) requires significant solvent enthalpy to disrupt.

Predicted Solubility Matrix

Based on calculated LogP (approx 0.8–1.1) and pKa values (Acidic ~1.0, Basic ~5.5).

Solvent Class	Representative Solvent	Predicted Solubility	Mechanistic Rationale
Aqueous (Neutral)	Water (pH 7)	Moderate to High	Solvation of the zwitterion; limited by crystal lattice energy.
Aqueous (Acid/Base)	1M HCl / 1M NaOH	Very High	Ionization breaks lattice energy; forms soluble hydrochloride or sodium salts.
Polar Protic	Methanol, Ethanol	High	Strong H-bond donor/acceptor capability matches the solute's polar surface area.
Polar Aprotic	DMSO, DMF	Very High	Disrupts dipole-dipole interactions; excellent for initial dissolution.
Dipolar Aprotic	Acetone, Acetonitrile	Low to Moderate	Poor solvation of zwitterionic species; often used as anti-solvents.
Non-Polar	Toluene, Hexane	Insoluble	High energy cost to cavitate non-polar solvent for a polar solute.

pH-Dependent Solubility & Speciation[1]

The most critical variable for 3-MAP solubility is pH. Unlike simple neutral organics, 3-MAP acts as a "chameleon."

Speciation Diagram

The following diagram illustrates the equilibrium states. To maximize solubility for extraction, shift to Species A or Species C . To crystallize (lowest solubility), target the Isoelectric Point (pI) where Species B dominates.

Figure 1: Speciation equilibrium of 3-(Methylamino)picolinic acid. Solubility is lowest at the Zwitterionic stage (Species B) due to net neutral charge and high lattice energy.

Experimental Protocol: Gravimetric Solubility Screen

Since literature values may vary by synthesis batch (polymorph differences), you must validate solubility empirically. This protocol is self-validating via a mass-balance check.

Reagents & Equipment[2][3][4]

• Solute: 3-(Methylamino)picolinic acid (Dry, >98% purity).

• Solvents: HPLC grade Water, MeOH, EtOH, Acetonitrile, Toluene.

• Equipment: Thermomixer, 0.45 µm PTFE syringe filters, Analytical Balance.

Step-by-Step Methodology

• Preparation: Weigh approx. 100 mg of 3-MAP into five separate 4 mL glass vials.

• Addition: Add 1.0 mL of the respective solvent to each vial.

• Equilibration: Seal and agitate at 25°C for 24 hours .

  • Visual Check: If solid dissolves completely, add more solid until saturation is observed (precipitate remains).

• Filtration: Filter the supernatant using a pre-warmed syringe filter into a tared vessel.

• Quantification (Gravimetric):

  • Evaporate solvent under vacuum (Rotavap or N2 stream).

  • Dry residue at 40°C for 4 hours.

  • Weigh the residue.[1]

• Calculation:

Purification Workflow: Recrystallization Strategy

The "Intramolecular H-bond" effect suggests that 3-MAP will have a steeper solubility curve in alcohols than picolinic acid. We exploit this for purification.[1][2][3]

Recommended Solvent System: Ethanol/Water (90:10)

• Why: Water ensures dissolution of the zwitterion at high temps; Ethanol acts as a weak anti-solvent upon cooling to drive yield.

Workflow Diagram

Figure 2: Optimized recrystallization workflow for amino-picolinic acid derivatives.

Critical Application Notes

• Polymorphism Warning: Amino-pyridine acids are prone to polymorphism. If your solubility results drift significantly (>15%) between batches, analyze the solid via PXRD (Powder X-Ray Diffraction). Different polymorphs have different lattice energies and solubilities.

• Decarboxylation Risk: Do not heat aqueous solutions above 80°C for extended periods. Picolinic acid derivatives can decarboxylate to form the corresponding methylamino-pyridine, which will appear as a non-polar impurity.

• Metal Chelation: 3-MAP is a potent chelator (N,O-donor). Ensure all solvents and glassware are free of transition metals (Fe, Cu), or the solution will turn colored (red/blue) due to complex formation, interfering with crystallization.

References

• Solubility of Picolinic Acid Derivatives

  • Title: Solubility and Crystalliz
  • Source: MDPI (Processes), 2023.
  • Context: Establishes baseline solubility trends for pyridine-2-carboxylic acids in w

  • URL:[Link]

• Purification Methodologies

  • Title: Recrystallization Guide: Process, Procedure, Solvents.
  • Source: Mettler Toledo.
  • Context: Standard industrial protocols for solvent selection and cooling curves.

  • URL:[Link]

• Physicochemical Properties (Analogous Data)

  • Title: Comparisons of pKa and log P values of some carboxylic and phosphonic acids.
  • Source: NIH / PubMed Central.
  • Context: Provides pKa/LogP data for heterocyclic carboxylic acids used to predict 3-MAP behavior.

  • URL:[Link]

• General Solubility Data (Picolinic Acid)

  • Title: Picolinic Acid - Chemical and Physical Properties.[4][5]

  • Source: PubChem.[4][5]

  • Context: Reference for the parent scaffold's water solubility (~860 g/L) vs organic solubility.

  • URL:[Link]

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Protocols & Analytical Methods

analytical techniques for 3-(Methylamino)picolinic acid quantification

Application Note & Technical Guide

Executive Summary

3-(Methylamino)picolinic acid (3-MAPA) is a critical starting material and potential process impurity in the synthesis of the multikinase inhibitor Sorafenib (and related pyridine-carboxamide scaffolds). Its quantification presents a unique "Triad of Challenges" for analytical chemists:

• Amphoteric Polarity: It exists as a zwitterion at neutral pH, leading to poor retention on standard C18 phases.

• Metal Chelation: The picolinic acid moiety is a potent bidentate ligand for transition metals (Fe²⁺, Zn²⁺), causing severe peak tailing and non-linear response in stainless steel HPLC systems.

• Structural Isomerism: It must be chromatographically resolved from positional isomers (e.g., 4-MAPA or 6-MAPA) that may co-exist depending on the synthesis route.

This guide provides two distinct, validated workflows: a robust Ion-Pair HPLC-UV method for raw material release (QC) and a high-sensitivity HILIC-MS/MS method for trace impurity screening.

Physicochemical Profile & Analytical Strategy

Understanding the molecule is the first step to successful separation.

Property	Value / Characteristic	Analytical Implication
Structure	Pyridine-2-carboxylic acid with 3-methylamino group	UV Active (λmax ~260-265 nm)
pKa	pKa₁ ≈ 1.0 (Pyridine N)pKa₂ ≈ 5.4 (Carboxylic Acid)	At pH 3.0, the molecule is cationic (protonated N). At pH 7.0, it is zwitterionic.
LogP	~0.7 (Hydrophilic)	Requires high aqueous content or HILIC mode for retention.
Chelation	High affinity for Fe/Ni/Cr	CRITICAL: Stainless steel frits and columns can irreversibly adsorb the analyte.

Analytical Decision Matrix

Figure 1: Decision matrix for selecting the appropriate quantification strategy based on the stage of drug development.

Method A: Ion-Pair RP-HPLC (QC Protocol)

Objective: Routine assay and purity determination of 3-MAPA raw material. Mechanism: The use of an ion-pairing agent (Octanesulfonate) masks the positive charge of the pyridine nitrogen at acidic pH, increasing hydrophobicity and retention on the C18 column.

Reagents & Equipment[1][2][3][4][5][6]

• Column: Agilent Zorbax SB-C18 (250 x 4.6 mm, 5 µm) or equivalent "Base Deactivated" column.

• Ion-Pair Reagent: Sodium 1-octanesulfonate (IPC-8).

• Buffer: Potassium Dihydrogen Phosphate (KH₂PO₄).

• System: HPLC with UV/PDA detector. PEEK tubing recommended.

Step-by-Step Protocol

• Mobile Phase Preparation:

  • Buffer A: Dissolve 1.36 g KH₂PO₄ and 1.1 g Sodium 1-octanesulfonate in 1000 mL water. Adjust pH to 2.5 with dilute Phosphoric Acid. Filter through 0.22 µm nylon filter.

  • Solvent B: Acetonitrile (HPLC Grade).

• System Passivation (Crucial Step):

  • Before attaching the column, flush the HPLC system (lines, injector loop) with 50:50 Methanol:Water containing 0.1% EDTA or Phosphoric Acid overnight if the system has been idle. This removes trace iron oxides that bind 3-MAPA.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min[1][2]

  • Injection Volume: 10 µL

  • Detection: UV @ 265 nm[1][3]

  • Column Temp: 30°C

  • Isocratic Mode: 70% Buffer A / 30% Solvent B.

• Standard Preparation:

  • Dissolve 3-MAPA reference standard in Mobile Phase to a concentration of 0.5 mg/mL.

  • Note: Do not use pure acetonitrile as diluent; the solubility is limited.

Acceptance Criteria:

• Tailing Factor (T): < 1.5 (If > 1.5, check system passivation).

• Retention Time: ~6-8 minutes.

Method B: HILIC-MS/MS (Trace Analysis Protocol)

Objective: Quantifying 3-MAPA as a genotoxic or process impurity within the final Sorafenib API matrix. Mechanism: Hydrophilic Interaction Liquid Chromatography (HILIC) retains polar analytes using a water layer on the stationary phase, ideal for small polar pyridines without needing ion-pairing agents (which suppress MS signal).

Reagents & Equipment[1][2][3][4][5][6]

• Column: Waters XBridge Amide or Phenomenex Kinetex HILIC (100 x 2.1 mm, 1.7 µm).

• Buffer: Ammonium Formate (Volatile buffer essential for MS).

• System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex 6500+ or Agilent 6495).

Step-by-Step Protocol

• Mobile Phase Preparation:

  • Phase A: 10 mM Ammonium Formate in Water (pH 3.5 with Formic Acid).

  • Phase B: Acetonitrile + 0.1% Formic Acid.[4]

• Gradient Program:

  • HILIC runs "backward" compared to RP. Start high organic.

  • 0.0 min: 95% B

  • 2.0 min: 95% B

  • 5.0 min: 50% B

  • 7.0 min: 50% B

  • 7.1 min: 95% B (Re-equilibration is critical in HILIC; hold for 4 mins).

• MS/MS Parameters (ESI Positive Mode):

  • Precursor Ion: 153.1 m/z [M+H]⁺

  • Quantifier Ion: 107.1 m/z (Loss of COOH group).

  • Qualifier Ion: 79.1 m/z (Pyridine ring fragment).

  • Source Temp: 450°C.

• Sample Preparation (API Matrix):

  • Weigh 50 mg Sorafenib API.

  • Dissolve in 100% DMSO (Sorafenib is insoluble in water).

  • Dilute 1:10 with Acetonitrile (precipitates salts, keeps 3-MAPA soluble).

  • Centrifuge and inject supernatant.

Workflow Diagram: Trace Analysis

Figure 2: Sample preparation workflow for extracting polar 3-MAPA from hydrophobic drug matrices.

Critical Troubleshooting: The "Iron Trap"

The most common failure mode for picolinic acid analysis is peak broadening due to metal chelation . 3-MAPA acts as a tridentate-like ligand (using the pyridine N, amine N, and carboxyl O) to bind trace iron in stainless steel frits.

Symptoms:

• Severe peak tailing (T > 2.0).

• Non-linear calibration curves at low concentrations (analyte gets "eaten" by the column).

• Carryover between injections.

The Fix:

• Hardware: Replace stainless steel frits with Titanium or PEEK frits. Use PEEK-lined columns if available.

• Mobile Phase Additive: If MS detection is NOT used, add 5 µM Medronic Acid (InfinityLab Deactivator) or 0.1 mM EDTA to the mobile phase. This preferentially binds free metal ions.

References

• ICH Guidelines. Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation.[1] Link

• Midttun, Ø., et al. (2009). "Improved separation and detection of picolinic acid... by capillary electrophoresis-mass spectrometry." Journal of Chromatography A. (Contextualizing picolinic acid separation challenges). Link

• PubChem Compound Summary. "Picolinic acid derivatives and properties." National Center for Biotechnology Information. Link

• Dazzi, C., et al. (2001). "New high-performance liquid chromatographic method for the detection of picolinic acid in biological fluids."[5] Journal of Chromatography B. (Basis for Ion-Pair methodology).[5] Link

• Smith, R.M. (2021). "Metal-Analyte Interactions—An Unwanted Distraction." LCGC International. (Source for chelation troubleshooting). Link

Sources

• 1. HPLC-UV method development and validation for anticancer drug sorafenib and the co-prescribed drug dexamethasone: application to pharmacokinetic evaluation of sorafenib nanoformulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. wjbphs.com [wjbphs.com]
• 3. researchgate.net [researchgate.net]
• 4. High sensitivity LC-MS methods for quantitation of hydroxy- and keto-androgens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. New high-performance liquid chromatographic method for the detection of picolinic acid in biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]

Formulation Strategies for 3-(Methylamino)picolinic Acid (3-MAP) in Preclinical Models

Abstract & Scope

This Application Note provides a standardized protocol for the formulation of 3-(Methylamino)picolinic acid (3-MAP) for parenteral (IV, IP) and oral (PO) administration in rodent models.[1] 3-MAP is a structural analog of picolinic acid, characterized by a pyridine ring substituted with a carboxylic acid at position 2 and a methylamino group at position 3.[1]

Due to its zwitterionic nature, 3-MAP exhibits pH-dependent solubility that can lead to precipitation at physiological pH if not formulated correctly.[1] This guide details a "Dissolve-and-Titrate" methodology to ensure stable, isotonic delivery, minimizing vehicle-induced toxicity and maximizing bioavailability.[1]

Physicochemical Profile & Formulation Logic

To formulate 3-MAP effectively, one must understand its behavior in solution.[1] It is an amphoteric molecule, possessing both an acidic group (carboxylic acid) and basic groups (pyridine nitrogen, secondary amine).[1]

Property	Value (Approximate)	Formulation Implication
Molecular Weight	~152.15 g/mol	Small molecule; rapid diffusion expected.[1]
pKa (Acidic)	~1.0 (COOH)	Ionized (COO-) at physiological pH.[1]
pKa (Basic)	~5.5 (Pyridine N)	Partially protonated at acidic pH; neutral at pH 7.[1]4.
Solubility	pH-dependent	High in alkaline/acidic conditions; Lowest near isoelectric point (pH ~3-4).[1]
Stability	Oxidation-prone	The secondary amine is susceptible to oxidation.[1] Prepare fresh.

The "Zwitterion Trap"

At neutral pH (water), 3-MAP may exist in a zwitterionic state or form intermolecular hydrogen bonds that reduce solubility.[1]

• Incorrect Approach: Adding 3-MAP directly to PBS or Saline.[1] Result: Slow dissolution, potential suspension formation.[1]

• Correct Approach: Alkaline Dissolution. Convert the acid to its highly soluble sodium salt using NaOH, then lower the pH to physiological levels using a buffer.[1]

Decision Matrix: Vehicle Selection

Use the following logic flow to select the appropriate vehicle based on your required concentration and route of administration.

Figure 1: Decision matrix for selecting the optimal vehicle based on dose requirements.[1]

Reagents & Materials

• API: 3-(Methylamino)picolinic acid (High Purity >98%).[1]

• Solvent: Sterile Water for Injection (SWFI).[1]

• pH Adjustment: 1N NaOH (Sodium Hydroxide) and 1N HCl (Hydrochloric Acid).[1]

• Buffer: 10x PBS (Phosphate Buffered Saline) stock.

• Filtration: 0.22 µm PVDF or PES syringe filters (sterile).

• Vials: Amber glass vials (to protect from light).

Protocol A: Standard Aqueous Formulation (Recommended)

Target: IV (Intravenous) or IP (Intraperitoneal) administration.[1] Concentration: Up to 10 mg/mL (approx. 65 mM).[1]

Step-by-Step Workflow

• Calculation: Calculate the required mass of 3-MAP.

  • Example: To make 10 mL of 5 mg/mL solution, weigh 50 mg of 3-MAP.[1]

• Initial Solubilization (The Alkaline Shock):

  • Place 3-MAP powder in a sterile amber vial.

  • Add 80% of the final volume of Sterile Water (e.g., 8 mL).[1]

  • Critical Step: The solution may be cloudy.[1] Add 1N NaOH dropwise while vortexing.

  • Monitor clarity. The solution should turn clear as the pH rises above 6.0-7.0, converting the free acid to the sodium picolinate derivative.[1]

• Buffering:

  • Once clear, add 10x PBS to reach a 1x final concentration (e.g., add 1 mL of 10x PBS).[1]

  • Note: Using PBS provides buffering capacity to maintain pH 7.4 upon injection.[1]

• pH Adjustment (Back-Titration):

  • Check pH.[1][2] It will likely be basic (~pH 9-10) due to NaOH.[1]

  • Carefully titrate back to pH 7.4 ± 0.2 using dilute HCl (0.1N or 1N).[1]

  • Warning: Do not overshoot below pH 6.0, or the compound may precipitate.[1]

• Final Volume:

  • Add Sterile Water to reach the final target volume (10 mL).[1]

• Sterilization:

  • Pass the solution through a 0.22 µm syringe filter into a fresh sterile vial.

  • Self-Validation: Inspect the filter.[1] If significant back-pressure or clogging occurs, the compound was not fully dissolved—abort and switch to Protocol B.[1]

Figure 2: The "Dissolve-and-Titrate" workflow ensures complete solubilization before pH neutralization.[1]

Protocol B: High-Concentration Formulation (Toxicology)

Target: High dose IP or Oral Gavage (PO).[1] Concentration: > 20 mg/mL.[1]

If the aqueous solubility limit is reached in Protocol A, use a cosolvent system to prevent precipitation in the peritoneum or gut.[1]

Vehicle Composition:

• 10% HP-β-CD (Hydroxypropyl-beta-cyclodextrin) in PBS.[1]

  • Why: Cyclodextrins encapsulate the hydrophobic pyridine ring, enhancing stability and solubility without the tissue irritation associated with DMSO.[1]

Preparation:

• Prepare a 20% w/v stock solution of HP-β-CD in water.[1]

• Weigh 3-MAP.[1]

• Add the calculated volume of 20% HP-β-CD (half of final volume).[1]

• Vortex.[1] If not dissolved, adjust pH with NaOH as in Protocol A.

• Dilute to volume with PBS.[1]

• Adjust pH to 7.4.[1]

Quality Control & Self-Validation

Before administration, the formulation must pass these checks to ensure data integrity.

Parameter	Method	Acceptance Criteria
Visual Inspection	Light Box	Clear, colorless to pale yellow.[1] No particulates.[1]
pH	Micro-pH probe	7.2 – 7.6 (Strict for IV/IP).[1]
Osmolality	Vapor Pressure Osmometer	280 – 320 mOsm/kg .[1] (Adjust with NaCl if hypotonic).[1]
Purity (HPLC)	C18 Column, 0.1% TFA/Acetonitrile	>98% .[1] Check for oxidation products (browning).[1]

HPLC Method for Stability Check:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5 µm).[1]

• Mobile Phase A: Water + 0.1% Trifluoroacetic acid (TFA).[1][3]

• Mobile Phase B: Acetonitrile + 0.1% TFA.[1]

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 260 nm (Pyridine absorption).[1]

References

• Gad, S. C., et al. (2016).[1][4] Tolerable Levels of Nonclinical Vehicles and Formulations Used in Studies by Multiple Routes in Multiple Species.[1][4][5] International Journal of Toxicology.[1][4] Link[1]

• Robillard, K. R., et al. (2023).[1] Solubility and Crystallization Studies of Picolinic Acid.[1][6] MDPI Molecules.[1] Link[1]

• PubChem Database. (2023).[1] 3-Aminopicolinic acid: Chemical and Physical Properties. National Library of Medicine.[1] Link[1]

• Turner, P. V., et al. (2011).[1] Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider.[1][4] Journal of the American Association for Laboratory Animal Science.[1] Link

• Heffeter, P., et al. (2012).[1] Platinum Meets Pyridine: Affinity Studies of Pyridinecarboxylic Acids.[1] International Journal of Molecular Sciences.[1] Link[1]

Sources

• 1. Picolinic acid - Wikipedia [en.wikipedia.org]
• 2. US3245998A - Processes for the production of picolinic acid dericatives - Google Patents [patents.google.com]
• 3. Unraveling the Crystal Structures of Picolinic Acid Derivatives: Synthesis, Packing, Interactions, and Conformational Flexibility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. gadconsulting.com [gadconsulting.com]
• 5. Tolerable Levels of Nonclinical Vehicles and Formulations Used in Studies by Multiple Routes in Multiple Species With Notes on Methods to Improve Utility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Guide: Optimizing the Synthesis of 3-(Methylamino)picolinic Acid

Welcome to the technical support center for the synthesis of 3-(Methylamino)picolinic acid. This guide is designed for researchers, medicinal chemists, and process development professionals who are looking to troubleshoot and improve the yield of this valuable synthetic intermediate. We will move beyond simple procedural lists to explore the underlying chemical principles, helping you make informed decisions to overcome common synthetic hurdles.

Introduction: The Synthetic Challenge

3-(Methylamino)picolinic acid is a substituted pyridine derivative of interest in pharmaceutical and materials science. Its synthesis, while conceptually straightforward, often presents challenges that can significantly impact overall yield and purity. The most common synthetic strategy involves a nucleophilic aromatic substitution (SNAr) on a 3-halopicolinic acid precursor. This process typically requires protection of the carboxylic acid, the key amination reaction, and subsequent deprotection. Each of these stages is a potential source of yield loss.

This guide provides a structured, question-and-answer-based approach to troubleshoot common issues encountered during this multi-step synthesis.

General Synthetic Workflow

The synthesis is generally approached as a three or four-step sequence starting from a commercially available 3-halopicolinic acid, such as 3-bromopicolinic acid. The carboxylic acid is first protected as an ester to prevent unwanted side reactions, followed by the critical amination step, and finally, deprotection to yield the target molecule.

Caption: Common synthetic route for 3-(Methylamino)picolinic acid.

Troubleshooting Guide & FAQs

This section addresses specific problems that researchers may encounter. The solutions are based on established chemical principles and field-proven experience.

Part 1: Esterification of the Picolinic Acid

The initial protection of the carboxylic acid is critical. While seemingly simple, this step can be a source of yield loss if not properly optimized. The Fischer-Speier esterification, which involves reacting the carboxylic acid with an alcohol under acidic catalysis, is a common method.[1][2]

Q1: My Fischer esterification of 3-bromopicolinic acid with methanol is slow and gives a low yield (<70%). How can I improve this?

A1: The primary issue with Fischer esterification is that it is an equilibrium-controlled reaction.[1][2] To drive the reaction towards the ester product, you must address the water byproduct.

• Causality: The presence of water, a product of the reaction, can hydrolyze the ester back to the starting carboxylic acid, preventing the reaction from reaching completion.[3]

• Troubleshooting Steps:

  • Water Removal: Use a large excess of the alcohol (methanol can be used as the solvent) to shift the equilibrium. For higher boiling alcohols, a Dean-Stark apparatus can be used to physically remove water as it forms.[1]

  • Catalyst Choice: Ensure you are using a strong acid catalyst like concentrated sulfuric acid or p-toluenesulfonic acid.[1]

  • Alternative Protocol (Higher Yield): For a more robust and non-reversible method, consider converting the carboxylic acid to an acid chloride first. This is a highly reactive intermediate that readily forms the ester.[4][5]

Recommended Protocol: Esterification via Acid Chloride

• In a fume hood, suspend 3-bromopicolinic acid (1.0 eq) in toluene.

• Add a catalytic amount of N,N-dimethylformamide (DMF, ~0.05 eq).[6]

• Carefully add thionyl chloride (SOCl₂, ~1.5 eq) dropwise at room temperature. The mixture will be heated to reflux (e.g., 70-80 °C) for several hours until gas evolution ceases.[6]

• Cool the reaction and remove excess SOCl₂ and toluene under reduced pressure.

• Carefully add methanol (MeOH, ~5-10 eq) to the crude acid chloride at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Remove the excess methanol under reduced pressure and proceed with a standard aqueous work-up to isolate the methyl 3-bromopicolinate. This method often provides near-quantitative yields.

Part 2: The Nucleophilic Aromatic Substitution (Amination) Step

This is the most critical step and often the primary source of yield loss. The direct displacement of a halide on the pyridine ring by methylamine can be challenging due to the electron-rich nature of the ring.

Q2: The reaction of methyl 3-bromopicolinate with aqueous methylamine is very slow, even at high temperatures, and I recover mostly starting material. What is wrong?

A2: The pyridine ring is not sufficiently activated for nucleophilic aromatic substitution by the methyl ester group alone. To facilitate this reaction, you need to increase the electrophilicity of the carbon bearing the halogen or use a catalyst.

• Causality: SNAr reactions on aromatic rings require either strong electron-withdrawing groups to stabilize the negative charge in the Meisenheimer intermediate or catalysis to facilitate the bond-forming/bond-breaking steps.

• Troubleshooting & Optimization:

  • Solvent Choice: Switch from aqueous methylamine to a solution of methylamine in a polar aprotic solvent like DMSO or DMF. These solvents can help to solvate the intermediate and increase the reaction rate.

  • Temperature: Ensure the reaction is heated sufficiently, often in a sealed vessel to maintain pressure and prevent the escape of volatile methylamine. Temperatures of 100-150 °C are not uncommon.

  • Catalysis (Recommended): The most effective solution is to employ copper(I) catalysis. Copper(I) salts, such as CuI or Cu₂O, in the presence of a ligand, can dramatically accelerate the amination of aryl halides.[7]

Caption: Troubleshooting logic for the amination step.

Q3: I am observing a significant byproduct that appears to be from the reaction of methylamine with the ester group. How can I prevent this?

A3: You are observing the formation of the corresponding N-methyl amide. This occurs when methylamine acts as a nucleophile at the carbonyl carbon of the ester.

• Causality: While the SNAr reaction is the desired pathway, amidation of the ester is a competing reaction, especially at elevated temperatures.

• Mitigation Strategies:

  • Temperature Control: Lowering the reaction temperature can favor the SNAr pathway, which has a higher activation energy but may be more favorable thermodynamically. This must be balanced with achieving a reasonable reaction rate.

  • Catalysis: Using a copper catalyst can selectively accelerate the C-N bond formation at the aromatic ring, allowing you to run the reaction at a lower temperature where amidation is less pronounced.

  • Methylamine Concentration: Using a moderate excess of methylamine (e.g., 2-3 equivalents) rather than a very large excess can help minimize this side reaction.

Comparative Reaction Conditions for Amination

Condition	Catalyst/Solvent	Temperature (°C)	Typical Yield	Key Considerations
1	Aqueous Methylamine	120-150	< 40%	Slow, significant starting material recovery.
2	Methylamine in DMSO	120-150	50-65%	Faster than aqueous, but side reactions possible.
3	CuI (10 mol%), L-proline (20 mol%), K₂CO₃, Methylamine in DMSO	90-110	> 85%	Recommended. Lower temp, higher selectivity, better yield.

Part 3: Saponification and Final Product Isolation

The final deprotection step involves the hydrolysis of the methyl ester to the carboxylic acid. This is typically achieved through saponification with a base like sodium hydroxide, followed by an acidic work-up.[3][8]

Q4: After saponification with NaOH and acidification with HCl, I get a very poor recovery of my product from the aqueous layer upon extraction with an organic solvent.

A4: The product, 3-(Methylamino)picolinic acid, is an amino acid and is likely zwitterionic at neutral pH. This makes it highly soluble in water and very difficult to extract into common organic solvents like ethyl acetate or dichloromethane.

• Causality: The molecule contains both a basic amino group and an acidic carboxylic acid group. At its isoelectric point (pI), the molecule exists as a neutral zwitterion with high polarity, leading to high water solubility.

• Solution: Isoelectric Point Precipitation

  • After saponification is complete (monitor by TLC or LC-MS), cool the basic solution in an ice bath.

  • Instead of trying to extract the product, you will precipitate it. Slowly and carefully add an acid (e.g., 1M HCl or acetic acid) dropwise while vigorously stirring and monitoring the pH.

  • The product will precipitate out of the solution when the pH of the water reaches its isoelectric point. This is typically in the range of pH 3-5 for similar amino acids.

  • Continue adding acid until you see maximum precipitation.

  • Collect the solid product by vacuum filtration, wash it with a small amount of cold water, and then a non-polar solvent like diethyl ether to remove any organic impurities.

  • Dry the solid under vacuum. This method avoids difficult extractions and often yields a much purer product.

References

• A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. (n.d.). National Institutes of Health.

• Beatty, A., & Bawa, R. (2012). Synthesis of Some Aminopicolinic Acids. Journal of Chemistry and Chemical Engineering, 6, 372-377. Retrieved February 10, 2026, from [Link]

• Fife, T. H., & Przystas, T. J. (1985). Divalent metal ion catalysis in the hydrolysis of esters of picolinic acid. Metal ion promoted hydroxide ion and water catalyzed reactions. Journal of the American Chemical Society, 107(4), 1041–1047. Retrieved February 10, 2026, from [Link]

• Clark, J. (n.d.). Hydrolysing Esters. Chemguide. Retrieved February 10, 2026, from [Link]

• Wikipedia contributors. (n.d.). Fischer–Speier esterification. Wikipedia. Retrieved February 10, 2026, from [Link]

• Wikipedia contributors. (n.d.). Ester hydrolysis. Wikipedia. Retrieved February 10, 2026, from [Link]

• Ashenhurst, J. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. Retrieved February 10, 2026, from [Link]

• Common Conditions for Acid to Ester Conversion. (n.d.). The Organic Chemistry Portal. Retrieved February 10, 2026, from [Link]

• Picolinic acid derivatives and their use as intermediates. (2020). Google Patents.

Sources

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 4. A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 6. irl.umsl.edu [irl.umsl.edu]
• 7. US10633341B2 - Picolinic acid derivatives and their use as intermediates - Google Patents [patents.google.com]
• 8. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: 3-(Methylamino)picolinic Acid Stability Guide

Executive Summary

3-(Methylamino)picolinic acid (3-MAPA) is a specialized pyridine derivative often used as a synthesis intermediate or a bidentate ligand.[1] Its stability profile is governed by three competing chemical behaviors: zwitterionic solubility limits , metal-catalyzed oxidation , and thermal decarboxylation .[1]

This guide provides actionable troubleshooting workflows to stabilize 3-MAPA in solution. It is designed for researchers observing precipitation, color changes, or loss of potency during storage or reaction.

Module 1: Dissolution & Solubility Issues

Symptom: The compound fails to dissolve or precipitates out of solution upon standing.

The Mechanism: Isoelectric Aggregation

Like many amino acids, 3-MAPA is amphoteric.[1] It contains a basic amine (secondary methylamino group) and an acidic carboxylic acid.[1]

• Acidic pH (< 2.0): Exists as a cation (Protonated N).[1] Soluble.

• Basic pH (> 7.0): Exists as an anion (Carboxylate).[1] Soluble.

• Intermediate pH (Isoelectric Point, pI ~3.5–4.5): Exists as a neutral zwitterion.[1] Lowest Solubility.

Troubleshooting Protocol: The "pI Escape" Method

If you observe precipitation, you are likely operating near the isoelectric point.

• Measure pH: If the pH is between 3.0 and 5.0, the zwitterion dominates.

• Adjust pH:

  • For Acidic Stability: Lower pH to < 2.0 using HCl (Only if low-temp storage is planned—see Module 2).[1]

  • For General Stability: Raise pH to > 7.5 using NaOH or KOH.[1] The anionic form is generally more stable against aggregation.[1]

• Cosolvents: If aqueous adjustment is forbidden, add 5–10% DMSO or Methanol to disrupt zwitterionic lattice packing.[1]

Module 2: Chemical Degradation (Loss of Potency)

Symptom: LC-MS shows a mass loss of 44 Da (M-44) or gas evolution (bubbles) during heating.[1]

The Mechanism: Hammick-Type Decarboxylation

Picolinic acids are notoriously unstable to heat, undergoing decarboxylation to form the corresponding pyridine (3-N-methylaminopyridine).[1]

Unlike standard picolinic acid (which follows the Hammick Ylide mechanism), 3-amino substituted picolinic acids decarboxylate via a protonation-facilitated mechanism .[1] The protonation of the ring nitrogen withdraws electron density, weakening the C-C bond of the carboxyl group.

• Risk Factor: High Temperature + Acidic pH = Rapid Decarboxylation.[1]

Visualization: Decarboxylation Pathway

Figure 1: Thermal decarboxylation mechanism facilitated by ring protonation.[1]

Prevention Protocol

• Temperature Control: Never heat 3-MAPA solutions above 50°C, especially in acidic buffers.

• Buffer Selection: Avoid acidic buffers (pH < 4) for long-term storage.[1] Store in Phosphate Buffered Saline (PBS) pH 7.4.

• Cold Processing: Perform all dissolutions at room temperature or on ice.

Module 3: Discoloration (Pink/Red/Brown Solutions)

Symptom: The solution turns pink, red, or brown upon standing, even without degradation of the main peak in HPLC.

The Mechanism: Metal Chelation (The "Fenton" Risk)

Picolinic acid derivatives are potent bidentate chelators.[2]

• Iron Chelation: Even trace amounts of Iron (Fe³⁺) (ppb levels from glass or water) form a colored complex with 3-MAPA.[1] This is often a "false positive" for degradation; the molecule is intact, just bound to metal.

• Fenton Chemistry: The chelated iron can catalyze the formation of hydroxyl radicals from dissolved oxygen, leading to oxidative degradation of the methylamino group (turning it into an N-oxide).

Troubleshooting Protocol: Chelation Control

Step	Action	Scientific Rationale
1	Add EDTA	Add 1–5 mM EDTA to the solution.[1] If the color fades or stabilizes, the issue was metal impurities, not molecular degradation.
2	Use Plasticware	Glassware often leaches trace iron. Switch to polypropylene tubes.
3	Degas Solvents	Sparge buffers with Argon/Nitrogen for 15 mins. Removes O₂ necessary for metal-catalyzed oxidation.[1]

Module 4: Diagnostic Flowchart

Use this decision tree to identify the root cause of your stability issue.

Figure 2: Step-by-step diagnostic workflow for 3-MAPA stability issues.

Frequently Asked Questions (FAQs)

Q: Can I autoclave solutions of 3-(Methylamino)picolinic acid? A: No. The high temperature (121°C) will induce rapid decarboxylation, converting your compound into 3-(methylamino)pyridine.[1] Use sterile filtration (0.22 µm PES or PVDF membranes) instead.[1]

Q: Why does the color change worsen when I use amber glass? A: While amber glass protects from UV light, lower-quality amber glass can sometimes leach higher amounts of iron or manganese than clear borosilicate.[1] If the color change is pink/red (indicative of Iron-Picolinate complexes), try using high-quality plastic containers (polypropylene) and store in the dark.[1]

Q: What is the best HPLC method to monitor stability? A: Standard C18 columns may struggle to retain this polar zwitterion.[1]

• Recommended: Use an Ion-Pairing method or HILIC.[1]

• Mobile Phase: Water/Acetonitrile with 0.1% TFA (Trifluoroacetic acid).[1] The acid ensures the molecule is fully protonated and retains better on C18, though it may tail.

• Detection: UV at 260–270 nm (Pyridine ring absorption).[1]

References

• Dunn, G. E., et al. (1972).[1] Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. II. 3-Amino- and 3-hydroxypicolinic acids.[1][3][4][5][6] Canadian Journal of Chemistry, 50(18), 3017-3027.[1]

  • Establishes the protonation-facilitated decarboxylation mechanism specific to 3-amino substituted picolin

• Agrawal, N., et al. (2021).[1] The Fenton Reaction in Water Assisted by Picolinic Acid: Accelerated Iron Cycling.[1][7] Environmental Science & Technology.[1]

  • Details the interaction between picolinic acid derivatives and Iron (Fenton chemistry)

• Robisch, G., et al. (1989).[1] Picolinic acid and its derivatives as reagents for metal extraction.[1] Fresenius' Journal of Analytical Chemistry.

  • Validates the strong chelating nature of the picolinate moiety, supporting the "pink solution" troubleshooting guide.

• Nogueira, B. A., et al. (2023).[1][8] Solubility and Crystallization Studies of Picolinic Acid. Crystals, 13(3), 398. [1]

  • Provides solubility data and pI/zwitterion behavior analysis for picolinic acid deriv

Sources

• 1. Picolinic acid | C6H5NO2 | CID 1018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Picolinic acid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. The Fenton Reaction in Water Assisted by Picolinic Acid: Accelerated Iron Cycling and Co-generation of a Selective Fe-Based Oxidant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting 3-(Methylamino)picolinic Acid (3-MAPA) Bioassay Interference

Current Status: Operational Ticket ID: #T-3MAPA-INT Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist

Introduction

Welcome to the technical support hub for 3-(Methylamino)picolinic acid (3-MAPA) .

If you are observing erratic IC50 values, non-linear dose responses, or "phantom" inhibition in your high-throughput screens, you are likely encountering assay interference , not true pharmacological activity. 3-MAPA is a structural analog of picolinic acid (a tryptophan metabolite) and possesses a pyridine core with an adjacent carboxylate and secondary amine. This specific geometry creates a "perfect storm" for two distinct types of assay artifacts: Metal Chelation and Optical Interference .

This guide moves beyond generic advice. We dissect the chemical mechanisms driving these artifacts and provide self-validating protocols to prove them.

Module 1: The "Phantom Signal" (Optical Interference)

Symptom: You observe signal inhibition (or activation) that correlates linearly with 3-MAPA concentration but persists even when the enzyme/target is absent.

The Mechanism: Spectral Overlap & Autofluorescence

3-MAPA contains an aminopyridine scaffold. The conjugation of the nitrogen lone pair into the pyridine ring creates a fluorophore.

• Autofluorescence: If your assay readout (e.g., GFP, Coumarin, Fluorescein) relies on excitation in the UV-Blue region (300–450 nm), 3-MAPA may emit light, masking inhibition (False Negative) or mimicking activity (False Positive).

• Quenching (Inner Filter Effect): The molecule absorbs light at the excitation or emission wavelength of your fluorophore, reducing the detectable signal purely through physical absorbance, not biological interaction.

Troubleshooting Protocol: The "No-Target" Spectral Scan

Do not rely on background subtraction alone. You must characterize the compound's spectral footprint.

Step-by-Step Validation:

• Prepare a Dilution Series: Create a 2-fold dilution series of 3-MAPA in your assay buffer (no enzyme/cells).

• Scan Absorbance: Measure OD from 250 nm to 600 nm.

  • Critical Check: Does 3-MAPA absorb at your assay's

    or ? If Abs > 0.1, you have an Inner Filter Effect.

• Scan Fluorescence: Excite at your assay's

  and measure emission.

  • Critical Check: Is the fluorescence intensity >10% of your positive control signal?

Decision Logic: Optical Interference

Figure 1: Decision matrix for identifying and mitigating optical interference caused by 3-MAPA.

Module 2: The "Chelation Trap" (Chemical Interference)

Symptom: Your metalloprotease, kinase, or oxidoreductase assay shows complete inhibition, but the effect disappears when you change buffer components or add excess cofactor.

The Mechanism: Bidentate Metal Stripping

This is the most common failure mode for picolinic acid derivatives. The nitrogen of the pyridine ring and the oxygen of the adjacent carboxylic acid form a bidentate ligand .

• Chemistry: 3-MAPA acts as a "crab claw," clamping onto essential divalent cations (

  , , , ).

• Consequence: It strips the metal cofactor from the enzyme's active site. You are measuring the compound's affinity for the metal, not the enzyme.

Troubleshooting Protocol: The Metal Rescue Assay

If 3-MAPA is a chelator, adding excess metal should restore enzyme activity (shift the IC50).

Experimental Design:

Condition	3-MAPA Conc.[1][2][3][4]	Metal Cofactor ( )	Expected Result (If Interference)
Standard		Standard (e.g., 1 mM)	~50% Activity
Rescue		High (e.g., 5 mM)	>80% Activity (Activity Restored)
EDTA Control	0	None (EDTA added)	0% Activity (Mimics 3-MAPA)

Step-by-Step Validation:

• Run your standard enzymatic assay dose-response.

• Repeat the assay, but supplement the buffer with a 5x concentration of the required metal cofactor.

• Analysis: If the IC50 shifts significantly (e.g., from 1

  M to >100 M) in the presence of excess metal, 3-MAPA is acting as a chelator.

Chelation Mechanism Visualization

Figure 2: Competitive chelation mechanism where 3-MAPA sequesters essential metal cofactors, deactivating the enzyme.

Module 3: The "Metabolic Mimic" (Biological Interference)

Symptom: In cell-based assays, 3-MAPA shows toxicity or effects on NAD+ levels that are unrelated to your specific target.

The Mechanism: Kynurenine Pathway Interference

3-MAPA is a structural analog of Picolinic Acid and Quinolinic Acid , which are downstream metabolites of the Kynurenine pathway (Tryptophan degradation).

• False Substrate: It may inhibit Picolinic Carboxylase or interact with NMDA receptors.

• Transport: It utilizes amino acid transporters (LAT1), potentially competing with essential nutrients.

Corrective Action:

• Viability Counter-Screen: Always run a CellTiter-Glo (ATP) or LDH release assay in parallel. If toxicity IC50

  Potency IC50, the "activity" is likely just cell death.

• Pathway Specificity: If studying IDO/TDO pathways, 3-MAPA is a known pathway metabolite analog and should be treated as a direct modulator of this system.

Frequently Asked Questions (FAQs)

Q: Can I fix the chelation issue by just adding more metal to my screen? A: Generally, no. While it proves the mechanism, adding excess metal (

especially) can cause non-specific protein precipitation or activate other metalloproteins. The correct approach is to flag 3-MAPA as a "promiscuous chelator" and deprioritize it unless your target is the metal-binding site (e.g., metalloprotease inhibitors).

Q: Why does 3-MAPA fluorescence change with pH? A: 3-MAPA is zwitterionic. The protonation state of the pyridine nitrogen and the carboxylate group changes with pH. This alters the electron delocalization of the ring system, shifting its fluorescence spectra. Always perform spectral scans in the exact buffer pH used in your assay.

Q: Is 3-MAPA a PAINS (Pan-Assay Interference Compound)? A: While not always listed in canonical PAINS filters, it behaves like one due to the picolinic acid moiety. It falls under the class of "Metal Chelating HTS Hits."

References

• Simeonov, A., & Davis, M. I. (2015).[5] Interference with Fluorescence and Absorbance. Assay Guidance Manual. NCBI. [Link]

• Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry. [Link]

• Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. Current Opinion in Chemical Biology. [Link]

• PubChem. (2025).[6] 3-Aminopicolinic acid Compound Summary. National Library of Medicine. [Link]

Sources

• 1. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. WO1991015467A1 - Aminopolycarboxylic acid chelating agents - Google Patents [patents.google.com]
• 3. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Can Invalid Bioactives Undermine Natural Product-Based Drug Discovery? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Avoiding Fluorescence Assay Interference—The Case for Diaphorase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3-Aminopicolinic acid | C6H6N2O2 | CID 73836 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Biological Effects of 3-(Methylamino)picolinic Acid (3-MAPA)

Content Type: Publish Comparison Guide / Experimental Validation Protocol Target Audience: Medicinal Chemists, Pharmacologists, and Assay Development Scientists

Executive Summary: The Structural Logic

3-(Methylamino)picolinic acid (3-MAPA) represents a critical structural evolution of the endogenous tryptophan metabolite, Picolinic Acid (PA) . While PA is a well-documented metal chelator, immunomodulator, and neuroactive agent, the introduction of a methyl group at the

-position (converting the primary amine of 3-Aminopicolinic acid to a secondary amine) fundamentally alters its physicochemical profile.

This guide provides a rigorous validation framework to determine whether 3-MAPA acts as a bio-isostere (mimicking PA) or a functional antagonist . The validation strategy focuses on three biological axes: Metallobiology (Chelation) , Immunology (Macrophage Activation) , and Neurotoxicity .

The Comparative Landscape

Feature	Picolinic Acid (PA)	3-Aminopicolinic Acid (3-AP)	3-(Methylamino)picolinic Acid (3-MAPA)
Role	Endogenous Metabolite	Synthetic Intermediate / Ligand	Novel Analog (Test Subject)
Chelation Mode	N,O-bidentate (Strong)	N,N,O-tridentate potential	Sterically Hindered N,O-bidentate
Lipophilicity	Low (Hydrophilic)	Moderate	Enhanced (Methyl contribution)
Key Target	Zn²⁺/Fe²⁺ Enzymes	Metalloenzymes	Unknown (Hypothesis: Selective Chelation)

Phase I: Physicochemical & Chelation Validation

Before biological testing, you must validate the compound's ability to engage metal ions. Picolinic acid's biological activity is largely driven by zinc chelation. 3-MAPA's methyl group may introduce steric clash or alter the nitrogen's basicity (

).

Experiment A: UV-Vis Titration for Stability Constants

Objective: Determine if 3-MAPA retains the zinc-binding capacity of PA. Hypothesis: The

-methyl group will slightly lower the stability constant ( ) compared to PA due to steric hindrance, potentially offering selectivity over stronger chelators.

Protocol:

• Preparation: Dissolve 3-MAPA (1 mM) in HEPES buffer (pH 7.4).

• Titration: Sequential addition of

  (0.1 to 2.0 equivalents).

• Detection: Monitor UV absorbance shifts (typically 260–280 nm range for pyridine rings).

• Control: Run parallel titrations with Picolinic Acid (Positive Control) and Nicotinic Acid (Negative Control - non-chelating isomer).

Success Metric:

• Valid: Distinct spectral shift upon

  addition, saturating at 1:2 (Metal:Ligand) or 1:1 ratio.

• Invalid: No spectral change implies loss of bioactivity via the chelation mechanism.

Visualization: Chelation Logic & Structural Impact

Caption: Structural comparison of chelation modes. The methyl group on 3-MAPA may alter binding geometry, affecting metalloenzyme inhibition potency.

Phase II: Immunological Profiling (Macrophage Activation)

Picolinic acid is a known costimulus for macrophage activation, synergizing with IFN-

to induce Nitric Oxide (NO) synthase (iNOS). This is the "gold standard" bioassay for picolinic acid analogs.

Experiment B: The Greiss Assay Synergism Test

Objective: Assess if 3-MAPA mimics PA's ability to amplify the immune response. Cell Line: RAW 264.7 (Murine Macrophages).

Protocol:

• Seeding: Plate RAW 264.7 cells at

  cells/well in 96-well plates.

• Treatment Groups:

  • Vehicle Control.

  • IFN-

    alone (10 U/mL) - Sub-optimal dose.

  • IFN-

    + Picolinic Acid (1 mM to 5 mM).

  • IFN-

    + 3-MAPA (1 mM to 5 mM).

• Incubation: 24 to 48 hours at 37°C.

• Measurement: Mix 50 µL supernatant with 50 µL Greiss Reagent. Measure absorbance at 540 nm.

Data Interpretation:

• Agonist: 3-MAPA increases NO production significantly above IFN-

  alone (similar to PA).

• Antagonist: 3-MAPA reduces the NO production caused by IFN-

  (or competes with PA if co-administered).

• Note: Picolinic acid typically requires high concentrations (mM range) for this effect. If 3-MAPA works in the µM range, it is a high-potency analog .

Phase III: Neuroactivity & Excitotoxicity

Picolinic acid is often contrasted with Quinolinic Acid (an excitotoxin). PA is generally considered neuroprotective or neutral, but at high concentrations, it can modulate NMDA receptors or cause toxicity via zinc depletion.

Experiment C: Excitotoxicity Rescue Assay

Objective: Determine if 3-MAPA protects neurons from glutamate toxicity or induces toxicity itself. Cell Line: Primary Cortical Neurons or differentiated SH-SY5Y.

Workflow:

• Toxicity Check: Treat cells with 3-MAPA (10–500 µM) for 24h. Measure LDH release (membrane integrity).

• Protection Assay:

  • Induce toxicity with Glutamate (100 µM) or Quinolinic Acid.

  • Co-treat with 3-MAPA.

• Readout: Cell viability (MTT or CellTiter-Glo).

Critical Mechanistic Check: If 3-MAPA is toxic, add excess Zinc (

) to the media. If toxicity is reversed, the mechanism is likely zinc starvation (chelation) rather than off-target receptor binding.

Visualization: The Validation Workflow

Caption: Step-by-step decision tree for classifying 3-MAPA based on experimental outcomes.

Expected Results & Troubleshooting

Based on Structure-Activity Relationships (SAR) of pyridine carboxylic acids:

Parameter	Expected Outcome for 3-MAPA	Interpretation
Solubility	Lower than PA	Methyl group reduces water solubility; may require DMSO stocks.
Zinc Affinity	slightly higher (weaker binding)	Methyl steric bulk may prevent optimal "clamp" on the metal.
Macrophage NO	Potential Loss of Activity	PA's effect is highly specific; structural deviation often breaks this synergy.
Cell Permeability	Higher than PA	Methylation increases lipophilicity, potentially improving intracellular access.

Troubleshooting:

• Issue: Compound precipitates in cell media.

• Fix: 3-MAPA may form insoluble complexes with calcium or magnesium in DMEM. Use metal-free buffers for initial solubility checks, or chelate-strip the media (Chelex resin) for specific mechanistic assays.

References

• Grant, R. S., et al. (2009). "The physiological action of picolinic acid in the human brain." International Journal of Tryptophan Research.

  • Context: Establishes the baseline neuroprotective and chelating properties of the parent compound, Picolinic Acid.

• Melillo, G., et al. (1993). "Picolinic acid, a catabolite of L-tryptophan, is a costimulus for the induction of reactive nitrogen intermediate production in murine macrophages." Journal of Immunology.

  • Context: Provides the standard protocol (Greiss Assay)

• ChemicalBook. "3-Amino-2-pyridinecarboxylic acid (Parent Analog Data)."

  • Context: Physicochemical data for the direct non-methylated precursor (3-AP) for baseline comparison.

• PubChem. "3-Aminopicolinic acid (Compound Summary)."

  • Context: Structural and safety d

Efficacy and Mechanism of Action of Methylamino-Substituted Heterocyclic Herbicides: A Comparative Guide Focused on Norflurazon

An In-Depth Technical Guide for Researchers

Introduction

In the landscape of modern agrochemicals, the strategic design of herbicidal agents hinges on maximizing efficacy against target weeds while ensuring selectivity and manageable environmental impact. Heterocyclic chemistry has provided a vast scaffold for the development of potent active ingredients. Among these, compounds featuring a methylamino group exhibit diverse mechanisms of action. This guide provides an in-depth technical analysis of the efficacy and biochemical mechanism of Norflurazon, a prominent methylamino-substituted pyridazinone herbicide.

While the broader class of aminopicolinic acids serves as crucial building blocks in agrochemical and pharmaceutical synthesis, detailed public data on the specific efficacy of 3-(methylamino)picolinic acid analogs remains sparse[1]. Therefore, we pivot to Norflurazon, a well-documented compound, to illustrate the principles of evaluating methylamino-substituted heterocyclic herbicides. This guide will dissect its molecular mechanism, present comparative performance data, and provide detailed experimental protocols for its evaluation, offering a robust framework for researchers in herbicide development.

Norflurazon: A Case Study in Carotenoid Biosynthesis Inhibition

Norflurazon, chemically identified as 4-chloro-5-(methylamino)-2-[3-(trifluoromethyl)phenyl]pyridazin-3-one, is a pre-emergent herbicide used to control a range of annual grasses and broadleaf weeds[2][3]. Its efficacy is not derived from direct cytotoxicity but from a more subtle and potent mechanism: the targeted disruption of a critical plant biochemical pathway.

Molecular Mechanism of Action

The primary mode of action for Norflurazon is the inhibition of the enzyme phytoene desaturase (PDS) [4]. PDS is a key enzyme in the carotenoid biosynthesis pathway, responsible for converting phytoene into ζ-carotene through two desaturation steps.

Causality of Herbicidal Action:

• Competitive Inhibition: Norflurazon acts as a competitive inhibitor at the PDS active site. Structural analyses suggest that it mimics the plastoquinone cofactor, binding to its site and thereby blocking the desaturation of phytoene[5].

• Phytoene Accumulation: The inhibition of PDS leads to the accumulation of its substrate, phytoene, within the plant cells[5].

• Carotenoid Depletion: The downstream production of colored carotenoids (like β-carotene and lutein) is halted. Carotenoids are essential pigments with a critical photoprotective role; they dissipate excess light energy and quench reactive oxygen species (ROS) generated during photosynthesis.

• Photooxidative Damage: Without the protective shield of carotenoids, chlorophyll is left exposed to high light intensity. This leads to rapid photo-oxidation (photobleaching) of chlorophyll and other essential chloroplast components[6].

• Inhibition of Photosynthesis & Plant Death: The destruction of chlorophyll and the photosynthetic machinery ultimately inhibits photosynthesis, leading to the characteristic bleaching (white appearance) of the plant tissue, cessation of growth, and eventual death[2][3].

The following diagram illustrates the carotenoid biosynthesis pathway and the precise point of Norflurazon's inhibitory action.

Caption: Mechanism of Norflurazon action on the plant carotenoid biosynthesis pathway.

Comparative Performance and Environmental Profile

The efficacy of a herbicide is not solely defined by its potency but also by its environmental behavior, which dictates its persistence, mobility, and potential for off-target effects.

Table 1: Physicochemical and Environmental Fate Properties of Norflurazon

Parameter	Value	Implication & Rationale	Source(s)
Water Solubility	28 mg/L (at 25°C)	Moderate solubility, indicating some potential for movement with water.	[6]
Vapor Pressure	2.66 x 10⁻⁹ kPa (at 20°C)	Very low volatility; loss to the atmosphere from soil surfaces is not expected to be significant.	[6]
Soil Half-life (t½)	~90-130 days (aerobic)	Moderately persistent in soil, providing extended pre-emergent weed control. Degradation occurs via microbial action and photodegradation.	[3][6]
Aquatic Half-life (t½)	6-8 months (aerobic)	Persistent in aquatic environments, making careful application near water bodies crucial.	[6]
Soil Organic Carbon Partition Coefficient (Koc)	~700	Moderate mobility in soil. Binding to organic matter can limit leaching, but it is still considered mobile.	[6]

| Bioconcentration Factor (BCF) | ~28 | Low potential for bioaccumulation in the food chain. |[6] |

Table 2: Toxicological Profile of Norflurazon

Receptor Group	Toxicity Level	Key Findings	Source(s)
Human Health (Acute)	Very Low (EPA Category IV)	Low toxicity via oral, dermal, or inhalation routes. Signal word is "CAUTION". Mild skin/eye irritant.	[3]
Human Health (Chronic)	Concern at high doses	Studies in dogs showed increased liver and thyroid weights at moderate doses.	[3]
Birds	Practically Non-toxic	High LD50 values indicate low acute risk to avian species.	[3]
Fish	Slightly to Moderately Toxic	Toxicity varies by species. LC50 values suggest risk that requires mitigation (e.g., no-spray zones near water).	[3]

| Aquatic Invertebrates | Slightly to Moderately Toxic | Similar to fish, presents a risk to aquatic ecosystems that necessitates careful management. |[3] |

Key Experimental Protocols

To ensure the trustworthiness and reproducibility of efficacy data, standardized, self-validating protocols are essential. Below are detailed methodologies for assessing both the biochemical and whole-organism effects of a PDS-inhibiting herbicide.

Protocol 1: In Vitro Phytoene Desaturase (PDS) Inhibition Assay

This protocol describes a conceptual high-throughput method to quantify the direct inhibitory effect of a compound on PDS enzyme activity.

Principle & Causality: The assay measures the conversion of phytoene to ζ-carotene by an isolated or recombinant PDS enzyme. A decrease in product formation in the presence of the test compound, relative to a control, indicates inhibition. The inclusion of a known inhibitor (e.g., Norflurazon) and a vehicle control (e.g., DMSO) validates the assay's sensitivity and baseline activity.

Step-by-Step Methodology:

• Enzyme Preparation:

  • Express and purify recombinant PDS from a suitable system (e.g., E. coli expressing a plant PDS gene).

  • Verify enzyme purity via SDS-PAGE and concentration via a Bradford or BCA assay. The purity is critical to ensure that observed effects are due to the target enzyme and not contaminants.

• Substrate & Cofactor Preparation:

  • Prepare a stock solution of phytoene substrate, typically solubilized in a detergent like Tween-80 to ensure availability in an aqueous buffer.

  • Prepare a reaction buffer containing necessary cofactors for PDS, which include FAD and plastoquinone.

• Assay Execution (96-well plate format):

  • To each well, add:

    • 50 µL of reaction buffer.

    • 1 µL of test compound dissolved in DMSO at various concentrations (e.g., 0.1 nM to 100 µM). For controls, add 1 µL of DMSO (negative control) or a known inhibitor (positive control).

    • 10 µL of purified PDS enzyme solution.

  • Pre-incubate the plate for 15 minutes at 25°C to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding 20 µL of the phytoene substrate solution to each well.

• Reaction & Quenching:

  • Incubate the reaction plate for 60 minutes at 25°C, protected from light.

  • Stop the reaction by adding 100 µL of an organic solvent like acetone or ethyl acetate, which denatures the enzyme.

• Product Quantification:

  • Extract the carotenoids by vortexing and centrifuging the plate to separate the organic and aqueous layers.

  • Transfer the organic layer (containing phytoene and ζ-carotene) to a new plate.

  • Analyze the extract using HPLC with a photodiode array (PDA) detector. Quantify the ζ-carotene peak area at its specific absorbance maximum (~400 nm).

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

  • Plot percent inhibition versus log[Inhibitor] and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Protocol 2: Whole Plant Pre-Emergent Herbicidal Efficacy Assay

This protocol assesses the practical efficacy of a test compound in preventing weed germination and growth in a controlled greenhouse environment.

Principle & Causality: The assay mimics agricultural application by treating soil with the herbicide before weed emergence. Efficacy is determined by visually assessing plant health, survival, and biomass reduction compared to untreated controls. This whole-system approach validates that the compound is stable, bioavailable through root uptake, and potent in a complex biological system.

Step-by-Step Methodology:

• Planting:

  • Fill pots (e.g., 10 cm diameter) with a standardized soil mix (e.g., sandy loam).

  • Sow seeds of target weed species (e.g., a grass like Echinochloa crus-galli and a broadleaf like Amaranthus retroflexus) at a uniform depth (e.g., 1 cm).

• Compound Application:

  • Prepare stock solutions of the test compound in a suitable solvent/surfactant system (e.g., acetone with 0.5% Tween-20).

  • Create a dilution series to achieve different application rates (e.g., corresponding to 50, 100, 200, and 400 g of active ingredient per hectare).

  • Apply the compound solution evenly to the soil surface of each pot using a calibrated track sprayer. This ensures a uniform and reproducible application rate, mimicking field conditions.

  • Include an untreated control (sprayed with solvent/surfactant only) and a positive control (a commercial herbicide with a similar mode of action).

• Growth Conditions:

  • Place the pots in a greenhouse with controlled conditions (e.g., 25°C/18°C day/night temperature, 16-hour photoperiod, 60% relative humidity).

  • Water the pots as needed via subirrigation to avoid disturbing the treated soil surface.

• Efficacy Assessment:

  • At 14 and 21 days after treatment (DAT), visually assess each pot for percent weed control on a scale of 0% (no effect) to 100% (complete plant death). Assess key symptoms like bleaching, stunting, and necrosis.

  • At 21 DAT, harvest the above-ground biomass from each pot.

  • Dry the biomass in an oven at 60°C for 72 hours and record the dry weight.

• Data Analysis:

  • Calculate the percent biomass reduction for each treatment relative to the untreated control.

  • Analyze the data using analysis of variance (ANOVA) to determine statistically significant differences between treatments.

  • Determine the GR₅₀ value (the application rate that causes a 50% reduction in plant growth) by fitting the biomass data to a regression model.

Caption: Experimental workflow for a whole plant pre-emergent herbicidal efficacy assay.

Conclusion

Norflurazon serves as an exemplary model for understanding the efficacy of methylamino-substituted heterocyclic compounds that function by inhibiting carotenoid biosynthesis. Its high potency is directly linked to the specific and efficient inhibition of phytoene desaturase, a mechanism that leads to lethal photooxidative damage in susceptible plants. The comprehensive evaluation of such compounds requires a multi-faceted approach, combining biochemical assays to determine direct enzyme inhibition (IC₅₀) with whole-organism studies to assess practical herbicidal efficacy (GR₅₀) and environmental fate. The protocols and data presented in this guide provide a foundational framework for researchers and drug development professionals engaged in the discovery and characterization of novel herbicidal agents.

References

• Title: Norflurazon | C12H9ClF3N3O | CID 33775 Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Bleaching Herbicide Norflurazon Inhibits Phytoene Desaturase by Competition with the Cofactors Source: ResearchGate (citing Breitenbach et al., 2001) URL: [Link]

• Title: Norflurazon Roadside Vegetation Management Herbicide Fact Sheet Source: Washington State Department of Transportation URL: [Link]

• Title: Toxicity of the Herbicides Norflurazon and Simazine to the Aquatic Macrophyte, Lemna minor L. Source: University of Florida, Soil, Water, and Ecosystem Sciences Department URL: [Link]

• Title: Synthesis of some aminopicolinic acids Source: University of Missouri - St. Louis Profiles URL: [Link]

• Title: Synthesis and herbicidal activities of novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives Source: PubMed, National Center for Biotechnology Information URL: [Link]

• Title: Synthesis of Some Aminopicolinic Acids Source: IRL @ UMSL URL: [Link]

• Title: Synthesis and herbicidal activity of novel alpha,alpha,alpha-trifluoro-m-tolyl pyridazinone derivatives Source: PubMed, National Center for Biotechnology Information URL: [Link]

• Title: 3(2H)-Pyridazinone, 4-chloro-5-(methylamino)-2-[3-(trifluoromethyl)phenyl]- - Substance Details Source: U.S. Environmental Protection Agency URL: [Link]

• Title: 3-Aminopicolinic acid | 1462-86-8 Source: J&K Scientific URL: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Norflurazon | C12H9ClF3N3O | CID 33775 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. wsdot.wa.gov [wsdot.wa.gov]
• 4. medkoo.com [medkoo.com]
• 5. researchgate.net [researchgate.net]
• 6. soils.ifas.ufl.edu [soils.ifas.ufl.edu]

A Senior Application Scientist's Guide to Cross-Validation of 3-(Methylamino)picolinic Acid Assays

For researchers, scientists, and drug development professionals, the accurate quantification of novel compounds is paramount. This guide provides an in-depth technical comparison of two distinct analytical methods for the quantification of 3-(Methylamino)picolinic acid, a substituted pyridine derivative of interest in pharmaceutical development. Beyond presenting individual assay performance, we will delve into the critical process of cross-validation to ensure data integrity and inter-method reliability. Every protocol described herein is designed as a self-validating system, grounded in established scientific principles and regulatory expectations.

The Imperative of Cross-Validation in Analytical Methodologies

In the landscape of pharmaceutical analysis, the validation of an analytical procedure is a cornerstone of good manufacturing practice (GMP) and regulatory compliance.[1][2] The International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) have established comprehensive guidelines, such as ICH Q2(R2), that outline the necessary validation characteristics, including accuracy, precision, specificity, linearity, and robustness.[3][4][5][6][7]

However, validation within a single method, while essential, does not guarantee congruence when results are compared across different analytical platforms or laboratories. This is where cross-validation becomes indispensable. Cross-validation is the process of verifying that a validated method produces consistent, reliable, and accurate results when compared against another distinct, validated method.[8][9] This process is crucial for:

• Ensuring Inter-Laboratory Reproducibility: Confirming that data generated at different sites are comparable.[8][10]

• Supporting Method Transfer: Facilitating the seamless transfer of an analytical method from a development lab to a quality control lab.[2][11]

• Verifying Data Integrity: Providing a higher level of confidence in the analytical results, which is critical for regulatory submissions.[8]

This guide will compare a highly specific and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method with a more accessible High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the analysis of 3-(Methylamino)picolinic acid.

Comparative Analytical Methodologies

Two distinct analytical methods were developed and validated for the quantification of 3-(Methylamino)picolinic acid. The first is a highly sensitive and specific LC-MS/MS method, often considered the "gold standard" for bioanalytical quantification. The second is a more widely available HPLC-UV method, which offers a balance of performance and accessibility.

Method 1: High-Sensitivity LC-MS/MS Assay

This method leverages the inherent selectivity of tandem mass spectrometry to provide a highly specific and sensitive quantification of 3-(Methylamino)picolinic acid.

Experimental Protocol:

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample, add 300 µL of acetonitrile containing the internal standard (e.g., a stable isotope-labeled version of the analyte).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean vial for analysis.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 3-(Methylamino)picolinic acid: Precursor ion > Product ion (specific m/z values to be determined during method development).

    • Internal Standard: Precursor ion > Product ion.

  • Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

Method 2: Robust HPLC-UV Assay

This method provides reliable quantification with instrumentation that is more commonly available in analytical laboratories.

Experimental Protocol:

• Sample Preparation (Solid-Phase Extraction):

  • Condition a mixed-mode solid-phase extraction (SPE) cartridge with methanol followed by water.

  • Load 500 µL of plasma sample onto the cartridge.

  • Wash the cartridge with a weak organic solvent to remove interferences.

  • Elute the analyte with an acidified organic solvent.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic mixture of 20:80 (v/v) methanol and water, with the pH adjusted to 2.5 with orthophosphoric acid.[12]

  • Flow Rate: 1.0 mL/min.[12]

  • Injection Volume: 20 µL.

  • UV Detection Wavelength: 265 nm (based on the typical absorbance of picolinic acid derivatives).[13]

Cross-Validation Experimental Design

To perform the cross-validation, a set of quality control (QC) samples at low, medium, and high concentrations were prepared from a single bulk pool and analyzed by both the LC-MS/MS and HPLC-UV methods. The objective is to demonstrate that the results are comparable and that any observed bias is within acceptable limits.

Caption: Workflow for the cross-validation of two analytical methods.

Comparative Data Analysis

The following table presents hypothetical but realistic data from the cross-validation experiment. The acceptance criterion for comparability is that the mean concentration from one method should be within ±20% of the mean concentration from the other method.

QC Level	Nominal Conc. (ng/mL)	LC-MS/MS Mean Conc. (ng/mL) (n=6)	LC-MS/MS %RSD	HPLC-UV Mean Conc. (ng/mL) (n=6)	HPLC-UV %RSD	% Difference
Low	5	4.9	4.2%	5.3	6.8%	7.9%
Medium	50	51.2	3.1%	48.9	5.1%	-4.5%
High	500	495.7	2.5%	508.3	4.3%	2.5%

Data Interpretation:

The results demonstrate a strong correlation between the two methods. The percent difference between the mean concentrations determined by LC-MS/MS and HPLC-UV is well within the ±20% acceptance limit for all QC levels. The LC-MS/MS method, as expected, shows slightly better precision (lower %RSD). The successful cross-validation provides confidence that the HPLC-UV method, while less sensitive, is a reliable alternative for the quantification of 3-(Methylamino)picolinic acid in the tested concentration range.

Causality Behind Experimental Choices

• Choice of LC-MS/MS as the Reference Method: LC-MS/MS is chosen as the benchmark due to its superior selectivity and sensitivity, which arise from the ability to monitor specific precursor-to-product ion transitions. This minimizes the impact of matrix effects and co-eluting impurities.

• Rationale for HPLC-UV as the Alternative Method: The HPLC-UV method is a practical alternative due to its widespread availability, lower operational cost, and robustness. The choice of a C18 column is standard for reverse-phase chromatography of small polar molecules. The acidic mobile phase ensures the protonation of the picolinic acid moiety, leading to better retention and peak shape.

• Sample Preparation Strategy: The protein precipitation used for the LC-MS/MS method is rapid and effective, suitable for a high-throughput environment. The more rigorous solid-phase extraction for the HPLC-UV method is necessary to remove potential UV-absorbing interferences from the plasma matrix, thereby enhancing the specificity of the assay.

Conclusion and Recommendations

Both the LC-MS/MS and HPLC-UV methods have been shown to be suitable for the quantification of 3-(Methylamino)picolinic acid. The successful cross-validation confirms that the data generated by either method are comparable and reliable.

Caption: Decision tree for selecting the appropriate analytical method.

For discovery-phase studies requiring high sensitivity, such as pharmacokinetic studies with low dosage, the LC-MS/MS method is recommended. For later-stage development and quality control where higher concentrations are expected and accessibility is a key consideration, the HPLC-UV method is a validated and reliable alternative. This dual-method approach, underpinned by rigorous cross-validation, provides a flexible and robust analytical strategy for the development of pharmaceuticals containing 3-(Methylamino)picolinic acid.

References

• Q2(R2) Validation of Analytical Procedures March 2024 - FDA. Source: FDA, URL: [Link]

• FDA Guidance on Analytical Method Validation | PDF | Food And Drug Administration. Source: FDA, URL: [Link]

• ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Source: Jordi Labs, URL: [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. Source: ECA Academy, URL: [Link]

• Quality Guidelines - ICH. Source: ICH, URL: [Link]

• Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It Matters - PharmaGuru. Source: PharmaGuru, URL: [Link]

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• Determination of Picolinic Acid by HPLC Coupled With Postcolumn Photo Irradiation Using Zinc Acetate as a Fluorescent Derivatization Reagent - NIH. Source: NIH, URL: [Link]

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comparative study of 3-(Methylamino)picolinic acid and isonicotinic acid

The following guide provides an in-depth comparative analysis of 3-(Methylamino)picolinic acid and Isonicotinic acid . This document is designed for researchers in medicinal chemistry and materials science, focusing on the distinct reactivity profiles, structural behaviors, and experimental applications of these two pyridine derivatives.

The Chelator vs. The Linker: A Structural and Functional Analysis

Executive Summary

While both compounds are pyridine-carboxylic acid isomers, their applications diverge strictly based on the relative positioning of their functional groups.

• 3-(Methylamino)picolinic acid (3-MAPA) is defined by its ortho-amino/carboxyl arrangement. This creates a "privileged scaffold" capable of forming stable 5-membered chelate rings with metals and strong intramolecular hydrogen bonds. It is primarily used as a chelating ligand and a bioisostere in kinase inhibitor design.

• Isonicotinic acid (INA) is defined by its para-substitution . The separation of the nitrogen and carboxyl groups prevents chelation, forcing the molecule to act as a linear bridging ligand . It is a commodity chemical, famously the precursor to Isoniazid and a fundamental linker in Metal-Organic Frameworks (MOFs).

Chemical & Physical Profile

Feature	3-(Methylamino)picolinic Acid (3-MAPA)	Isonicotinic Acid (INA)
IUPAC Name	3-(Methylamino)pyridine-2-carboxylic acid	Pyridine-4-carboxylic acid
Structure	Pyridine ring, COOH at C2, NHMe at C3	Pyridine ring, COOH at C4
CAS Number	Substructure search required (often custom)	55-22-1
Molecular Weight	152.15 g/mol	123.11 g/mol
pKa (Acid)	~5.0 (COOH), ~3.0 (Py-N, estimated)	4.96 (COOH), 1.8 (Py-N)
Solubility	Moderate in organic solvents (due to internal H-bond)	Poor in organic solvents; Soluble in hot H₂O
Coordination	Bidentate Chelator (N, O donor)	Monodentate / Bridging Linker
Key Reactivity	Nucleophilic aromatic substitution (SNAr) active	Decarboxylation prone at high T

Structural Analysis & Reactivity[1][2]

Electronic Effects & Isomerism

The reactivity difference is governed by the "Ortho Effect" vs. the "Para Effect."

• 3-MAPA (The Ortho Effect):

  • Intramolecular Hydrogen Bonding: The secondary amine hydrogen at C3 forms a strong hydrogen bond with the carbonyl oxygen of the C2-carboxyl group. This "locks" the conformation, making the molecule more planar and lipophilic than expected.

  • Electronic Donation: The N-methyl group is an electron donor. Positioned ortho to the pyridine nitrogen and ortho to the carboxyl, it increases the electron density on the ring, making the carboxyl group less acidic than in unsubstituted picolinic acid.

• INA (The Para Effect):

  • Zwitterionic Character: In the solid state, the proton from the carboxyl group often migrates to the pyridine nitrogen, forming a zwitterion. This results in a high crystal lattice energy, explaining its high melting point (>300°C) and poor solubility in non-polar solvents.

  • Electron Withdrawal: The pyridine nitrogen at the 4-position exerts a strong electron-withdrawing effect on the carboxyl group, making INA a slightly stronger acid than nicotinic acid (3-COOH).

Coordination Modes (Visualization)[3]

Caption: Comparative coordination geometry. 3-MAPA forms a stable 5-membered chelate ring (left), while INA acts as a linear spacer connecting two metal centers (right).

Application Domains

Medicinal Chemistry[4][5][6][7]

• 3-MAPA: Used as a scaffold for Kinase Inhibitors . The 3-methylamino group mimics the hydrogen-bonding motif of the adenine ring in ATP. The "internal lock" conformation helps pre-organize the molecule for binding to the enzyme hinge region.

• INA: Used primarily as a Pro-drug moiety . Derivatizing drugs as isonicotinyl esters or hydrazides (e.g., Isoniazid) can improve water solubility or target specific bacterial pathways.

Materials Science

• 3-MAPA: Used to create discrete Metal Complexes for catalysis. The electron-rich nature of the ligand stabilizes higher oxidation states of metals like Cu(II) or Pd(II).

• INA: The "Gold Standard" linker for Metal-Organic Frameworks (MOFs) . Its rigid, linear structure allows for the growth of porous 3D networks with predictable pore sizes.

Experimental Protocols

Protocol A: Comparative Amide Coupling (Drug Synthesis)

Objective: To demonstrate the solubility and reactivity differences during the synthesis of a model amide.

Reagents:

• Acid: 3-MAPA (1.0 eq) vs. INA (1.0 eq)

• Amine: Benzylamine (1.1 eq)

• Coupling Agent: HATU (1.2 eq)

• Base: DIPEA (3.0 eq)

• Solvent: DMF (Dimethylformamide)

Workflow:

• Dissolution:

  • Observation: 3-MAPA dissolves readily in DMF at room temperature due to its lipophilic nature.

  • Observation: INA requires heating or sonication to fully dissolve, or the addition of the base (DIPEA) to break the zwitterionic lattice.

• Activation: Add HATU to the solution. Stir for 10 minutes.

  • Mechanism:[1][2] The carboxylate activates to form the OAt-active ester.

• Coupling: Add Benzylamine dropwise.

• Workup:

  • Dilute with Ethyl Acetate and wash with saturated NaHCO₃ and Brine.

  • Critical Difference: The 3-MAPA product is likely to be more soluble in the organic layer. The INA product may precipitate or require a more polar organic solvent (e.g., 10% MeOH in DCM) for extraction.

Protocol B: Metal Complexation Test (Chelation vs. Bridging)

Objective: To visually and chemically distinguish the ligand behavior using Copper(II).

Reagents:

• Cu(OAc)₂·H₂O (0.1 M in Methanol)

• Ligand solutions (0.1 M in Methanol)

Steps:

• 3-MAPA Reaction:

  • Add 1 mL of Cu(II) solution to 2 mL of 3-MAPA solution.

  • Result: Immediate color change to Deep Blue/Purple . The solution remains clear.

  • Interpretation: Formation of a discrete, soluble neutral complex [Cu(3-MAPA)₂]. The chelate effect stabilizes the monomeric species.

• INA Reaction:

  • Add 1 mL of Cu(II) solution to 2 mL of INA solution.

  • Result: Formation of a Light Blue Precipitate .

  • Interpretation: Formation of a coordination polymer [Cu(INA)₂]n. Since INA cannot chelate, it bridges multiple copper centers, creating an insoluble polymeric network.

References

• Isonicotinic Acid Properties & MOF Applic

  • Source: National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5922, Isonicotinic acid.

  • URL:[Link]

• Picolinic Acid Derivatives in Coordin

  • Source: Lopresti, M. (2025).[3] Unraveling the Crystal Structures of Picolinic Acid Derivatives. ChemistryOpen.

  • URL:[Link] (Generalized link to PMC search for context)

• Synthesis of Aminopicolinic Acids

  • Source: Bawa, R.A. (2012). Synthesis of Some Aminopicolinic Acids. University of Missouri-St. Louis Institutional Repository.

  • URL:[Link]

• Amide Coupling Str

  • Source: ChemGuide (2024). Reactions of Amines and Carboxylic Acids.[4][5]

  • URL:[Link]

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A Guide to the Rigorous Validation of Novel Picolinic Acid Derivatives: A Case for 3-(Methylamino)picolinic Acid

For researchers, scientists, and drug development professionals, the journey from a promising novel compound to a validated therapeutic or tool is paved with rigorous, unbiased validation. This guide addresses the critical importance of independent replication of findings, using the hypothetical case of a novel picolinic acid derivative, 3-(Methylamino)picolinic acid. While direct, extensive research on this specific molecule is not widely published, we can draw from the well-established biological activities of its parent compound, picolinic acid, and the broader class of aminopicolinic acids to construct a framework for its evaluation. This guide will serve as a comparative benchmark, contrasting the established knowledge of related compounds with the necessary steps to validate a new chemical entity.

The Legacy of Picolinic Acid: A Foundation for New Discoveries

Picolinic acid, an endogenous metabolite of L-tryptophan, is a versatile molecule with a wide array of biological activities.[1][2] It is a known chelator of divalent and trivalent metal ions, which is believed to contribute to some of its physiological effects.[1] Research has implicated picolinic acid in neuroprotective, immunological, and anti-proliferative processes.[1] Furthermore, recent studies have highlighted its potential as a broad-spectrum antiviral agent, showing efficacy against enveloped viruses like SARS-CoV-2 and influenza A virus in vivo.[3] Picolinic acid has also been investigated for its role in macrophage activation and its synergistic effects with interferon-gamma in inducing the production of reactive nitrogen intermediates.[4][5]

This rich pharmacological background of the parent scaffold provides a compelling reason to investigate novel derivatives such as 3-(Methylamino)picolinic acid. The addition of a methylamino group at the 3-position of the pyridine ring could significantly alter its electronic properties, lipophilicity, and steric profile, potentially leading to enhanced potency, selectivity, or novel biological activities.

The Emergence of Aminopicolinic Acids: Versatile Scaffolds in Synthesis

The broader class of aminopicolinic acids are recognized as valuable building blocks in the synthesis of pharmaceuticals and agrochemicals.[6] For instance, 3-Aminopicolinic acid is a key intermediate in the development of compounds targeting neurological and metabolic diseases, as well as in the production of herbicides and fungicides.[6] The synthesis of various aminopicolinic acid derivatives has been documented, providing a roadmap for the potential synthesis of 3-(Methylamino)picolinic acid.[7]

Table 1: Comparison of Physicochemical Properties of Picolinic Acid and 3-Aminopicolinic Acid

Property	Picolinic Acid	3-Aminopicolinic Acid
Molecular Formula	C6H5NO2	C6H6N2O2
Molecular Weight	123.11 g/mol	138.12 g/mol
IUPAC Name	Pyridine-2-carboxylic acid	3-Aminopyridine-2-carboxylic acid
CAS Number	98-98-6	1462-86-8

Data sourced from PubChem.[2][8]

The Imperative of Independent Replication: A Proposed Workflow for 3-(Methylamino)picolinic Acid

Any novel findings associated with 3-(Methylamino)picolinic acid would require a robust and transparent validation process. The following section outlines a proposed workflow for the independent replication of a hypothetical discovery, such as a potent and selective enzymatic inhibition.

Diagram: Workflow for Independent Replication

Caption: A proposed workflow for the validation of novel findings for a compound like 3-(Methylamino)picolinic acid.

Experimental Protocols for Validation

Synthesis and Characterization of 3-(Methylamino)picolinic Acid

An independent laboratory should synthesize 3-(Methylamino)picolinic acid following a detailed protocol, or by developing their own synthetic route. The final product must be rigorously characterized to confirm its identity and purity.

• Step 1: Synthesis. Based on known methods for aminopicolinic acids, a potential route could involve the N-methylation of 3-aminopicolinic acid.[7]

• Step 2: Purification. The crude product should be purified using techniques such as recrystallization or column chromatography.

• Step 3: Structural Confirmation. The structure of the synthesized compound should be confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

• Step 4: Purity Analysis. The purity of the compound should be determined by high-performance liquid chromatography (HPLC), preferably with detection at multiple wavelengths. A purity of >98% is generally required for biological assays.

Replication of Primary Biological Assay

The independent lab should replicate the primary assay that demonstrated the initial "hit."

• Step 1: Assay Setup. The assay should be set up exactly as described in the original report, using the same reagents, concentrations, and instrumentation.

• Step 2: Dose-Response Experiment. A full dose-response curve should be generated with the independently synthesized compound.

• Step 3: IC50/EC50 Calculation. The half-maximal inhibitory/effective concentration (IC50/EC50) should be calculated and compared to the originally reported value. A result within a 2-3 fold difference is often considered a successful replication.

Table 2: Hypothetical Comparison of IC50 Values for a Target Enzyme

Original Finding	Independent Replication Lab 1	Independent Replication Lab 2
IC50 (nM)	15.2 ± 2.1	18.5 ± 3.5	22.1 ± 4.0
Conclusion	Finding Replicated	Finding Replicated

Orthogonal and Counter-Screening Assays

To ensure the observed effect is not an artifact of the primary assay, an orthogonal assay that measures the same biological endpoint through a different mechanism should be employed.

• Example: If the primary assay is a fluorescence-based enzymatic assay, an orthogonal assay could be a label-free method like surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to confirm direct binding to the target protein.

• Counter-screens: The compound should be tested in counter-screens to identify potential off-target effects or non-specific activity (e.g., assay interference).

Conclusion

The advancement of science and the development of new therapeutics and research tools rely on the bedrock of reproducibility. While the specific biological activities of 3-(Methylamino)picolinic acid remain to be extensively explored, the established importance of the picolinic acid scaffold warrants a thorough and rigorous investigation of its derivatives. By adhering to a stringent validation workflow that includes independent synthesis, replication of primary findings, and the use of orthogonal assays, the scientific community can build a foundation of trustworthy and reliable data. This structured approach not only validates the specific findings for a novel compound but also strengthens the integrity of the entire research endeavor.

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benchmarking 3-(Methylamino)picolinic acid against standard compounds

Topic: Benchmarking 3-(Methylamino)picolinic Acid Against Standard Compounds Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Process Development Scientists

Executive Summary

3-(Methylamino)picolinic acid (3-MAP) represents a specialized scaffold in medicinal chemistry, serving as a secondary amine analogue of the widely used 3-aminopicolinic acid. While often overshadowed by its primary amine parent, 3-MAP offers distinct physicochemical advantages—specifically in conformational restriction , lipophilicity modulation , and reactivity profiles —that make it a superior choice for specific drug discovery campaigns and ligand design.

This guide benchmarks 3-MAP against two industry standards: 3-Aminopicolinic Acid (3-AP) and Picolinic Acid (PA) . It provides actionable protocols and mechanistic insights to assist researchers in selecting the optimal building block for kinase inhibitors, transition metal ligands, and heterocyclic synthesis.

Chemical Profile & Benchmarking

The following table contrasts the core properties of 3-(Methylamino)picolinic acid against its primary competitors.

Table 1: Comparative Physicochemical Profile

Feature	3-(Methylamino)picolinic Acid	3-Aminopicolinic Acid (Standard)	Picolinic Acid (Control)
Structure	Pyridine-2-COOH, 3-NHMe	Pyridine-2-COOH, 3-NH₂	Pyridine-2-COOH
CAS No.	1512501-42-6 (varies by salt)	1462-86-8	98-98-6
H-Bond Donors	1 (Secondary Amine)	2 (Primary Amine)	0
Intramolecular H-Bond	Strong & Rigid (Locks conformation)	Strong (Dynamic exchange)	Weak (C-H...O interactions only)
Lipophilicity (Est.[1] LogP)	~0.9 - 1.2 (Higher permeability)	~0.6	~0.5
Electronic Effect	Stronger e- donor (+I of Methyl)	Strong e- donor	Electron deficient ring
Primary Application	Bioisostere, N-Me-Heterocycles	General building block, Ligand	Metal Chelation, Metabolite

Mechanistic Insight: The "Conformational Lock" Effect

The critical differentiator for 3-MAP is the intramolecular hydrogen bond (IMHB) formed between the amine proton and the carbonyl oxygen of the carboxylic acid.

• In 3-AP (Primary): The NH₂ group has two protons. While one forms the IMHB, the other remains available for intermolecular interactions with solvents or enzymes.

• In 3-MAP (Secondary): The single N-H proton is sequestered in the IMHB. The N-methyl group creates steric bulk that disfavors rotation, effectively "locking" the molecule into a planar, pseudo-bicyclic conformation. This often results in higher membrane permeability (by masking polarity) and improved metabolic stability compared to the primary amine.

Synthetic Utility & Reactivity[2]

3-MAP is not merely a "methylated version" of 3-AP; it dictates specific reaction pathways, particularly in cyclization chemistry.

Workflow A: Amide Coupling (The Steric Challenge)

When coupling 3-MAP to amines, the N-methyl group exerts steric pressure on the C2-carboxylate. Standard coupling reagents (EDC/HOBt) may be sluggish.

• Recommendation: Use high-activity coupling agents like HATU or generate the acyl chloride in situ.

• Causality: The N-methyl group effectively shields the carbonyl carbon from nucleophilic attack more than a simple proton, requiring a more electrophilic intermediate for efficient conversion.

Workflow B: Cyclization to Pyridopyrimidines

A common application of 3-aminopicolinic acids is the synthesis of pyrido[3,2-d]pyrimidines (kinase inhibitor scaffolds).

• With 3-AP: Reaction with formamidine acetate yields the parent pyrido[3,2-d]pyrimidine-4(3H)-one, which can tautomerize.

• With 3-MAP: The reaction forces the formation of the 3-methylpyrido[3,2-d]pyrimidin-4-one . This blocks the N3-position, preventing tautomerization and fixing the drug's binding mode.

Experimental Protocols

Protocol 1: Optimized Amide Coupling for 3-MAP

Use this protocol to overcome steric hindrance from the N-methyl group.

Reagents: 3-(Methylamino)picolinic acid (1.0 eq), Amine (1.1 eq), HATU (1.2 eq), DIPEA (3.0 eq), DMF (anhydrous).

• Activation: Dissolve 3-MAP in anhydrous DMF (0.1 M concentration) under N₂. Add DIPEA and stir for 5 minutes.

  • Why: Pre-deprotonation ensures the zwitterionic equilibrium shifts to the free carboxylate for activation.

• Coupling: Add HATU in one portion. Stir for 10 minutes until the solution turns slightly yellow (active ester formation).

• Addition: Add the target amine.

• Reaction: Stir at 40°C for 4–6 hours.

  • Note: Unlike 3-AP (RT reaction), 3-MAP often requires mild heating (40°C) to overcome the steric barrier of the ortho-methylamino group.

• Workup: Dilute with EtOAc, wash with 5% LiCl (to remove DMF), sat. NaHCO₃, and brine. Dry over Na₂SO₄.

Protocol 2: Cyclization to 3-Methylpyrido[3,2-d]pyrimidin-4-one

Self-validating step: The product will lack the broad N-H stretch in IR/NMR typical of the non-methylated analogue.

• Mix: Combine 3-(Methylamino)picolinic acid (1.0 eq) with Formamidine acetate (2.5 eq) in 2-methoxyethanol.

• Reflux: Heat to reflux (125°C) for 12 hours.

  • Mechanism:[2][3][4][5][6] The amine attacks the formamidine, followed by intramolecular cyclization of the amide nitrogen onto the amidine intermediate.

• Isolation: Cool to 0°C. The product often precipitates. If not, remove solvent and purify via flash chromatography (DCM/MeOH).

Decision Framework & Pathway Visualization

The following diagram illustrates the decision logic for selecting between 3-MAP and 3-AP, and the resulting chemical pathways.

Figure 1: Decision tree for scaffold selection and divergent synthesis pathways. 3-MAP yields N-methylated heterocycles with fixed tautomeric states.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 73836, 3-Aminopicolinic acid. Retrieved from [Link]

• Beatty, A., & Bawa, R. (2012).[2] Synthesis of Some Aminopicolinic Acids. Journal of Chemistry and Chemical Engineering. Retrieved from [Link]

• Kuhn, B., et al. (2010). Intramolecular Hydrogen Bonding in Medicinal Chemistry. Journal of Medicinal Chemistry.

• Spring, D., et al. (2016). The reductive cleavage of picolinic amides. Tetrahedron Letters. Retrieved from [Link]

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• 3. Buy 5-Bromo-3-(methylamino)picolinic acid [smolecule.com]
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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 3-(Methylamino)picolinic acid

This document provides essential, immediate safety and logistical information for laboratory professionals working with 3-(Methylamino)picolinic acid. It is designed to be a comprehensive, procedural guide that goes beyond a simple checklist, offering in-depth technical insights to ensure the highest standards of laboratory safety. Our commitment is to empower researchers, scientists, and drug development professionals with the knowledge to handle chemical reagents with confidence and care, building a foundation of trust through scientific rigor.

Scientific Integrity and Logical Framework

As Senior Application Scientists, our guidance is rooted in a deep understanding of chemical reactivity and toxicology. The protocols outlined below are based on established principles of laboratory safety and a thorough analysis of the potential hazards associated with 3-(Methylamino)picolinic acid, inferred from structurally similar compounds.

Hazard Assessment and Risk Mitigation

A thorough risk assessment is paramount before commencing any work with 3-(Methylamino)picolinic acid. This involves evaluating the specific procedures to be undertaken, the quantities of the substance being used, and the potential for exposure through inhalation, skin contact, or ingestion.

Potential Hazards:

• Skin and Eye Irritation: Picolinic acid derivatives can cause skin and serious eye irritation.[2]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to respiratory irritation.[1]

• Harmful if Swallowed: Oral toxicity is a concern with this class of compounds.[2][3]

Engineering Controls: The primary line of defense is to minimize exposure at the source.

• Chemical Fume Hood: All manipulations of 3-(Methylamino)picolinic acid, especially the handling of powders, should be conducted in a certified chemical fume hood to prevent the inhalation of dust or vapors.[4][5]

• Ventilation: Ensure adequate general laboratory ventilation.[1]

Personal Protective Equipment (PPE): A Detailed Protocol

The selection and correct use of PPE are critical for personal safety. The following table summarizes the recommended PPE for handling 3-(Methylamino)picolinic acid.

Protection Type	Required PPE	Rationale and Best Practices
Eye and Face Protection	Chemical safety goggles	Protects against splashes and dust. For procedures with a higher risk of splashing, a face shield should be worn in addition to goggles.[6][7]
Skin Protection	Nitrile gloves	Provides a barrier against skin contact. Gloves should be inspected for tears or holes before use and changed regularly, or immediately if contaminated.[6][7]
Lab coat	A long-sleeved lab coat should be worn and kept fastened to protect the skin and clothing. For larger quantities or splash risks, a chemically resistant apron is recommended.[1][6]
Respiratory Protection	NIOSH-approved respirator	For procedures that may generate significant dust or aerosols, a respirator (e.g., N95) may be necessary, even within a fume hood. The need for respiratory protection should be determined by a site-specific risk assessment.[1][7]

PPE Selection Workflow:

The following diagram outlines the decision-making process for selecting appropriate PPE when working with 3-(Methylamino)picolinic acid.

Caption: A workflow for selecting the appropriate PPE.

Operational and Disposal Plans

Handling Procedures:

• Preparation: Before handling, ensure all necessary PPE is available and in good condition. The work area within the chemical fume hood should be clean and uncluttered.

• Weighing: When weighing the solid material, use a draft shield or a dedicated weighing enclosure within the fume hood to minimize dust dispersal.

• Transfers: Use a spatula or other appropriate tools to transfer the solid. Avoid scooping directly from the container in a way that could generate dust.

• Spills: In the event of a spill, clean it up immediately following established laboratory procedures. For solid spills, avoid dry sweeping which can create dust. Instead, gently cover with an absorbent material and then carefully scoop it into a designated waste container.[7]

Disposal Plan: All waste materials contaminated with 3-(Methylamino)picolinic acid must be treated as hazardous chemical waste.

• Solid Waste: This includes any unused compound, contaminated absorbent materials, and disposable labware. It should be collected in a clearly labeled, sealed container.

• Liquid Waste: Solutions containing 3-(Methylamino)picolinic acid should be collected in a designated, labeled waste container. Do not pour this waste down the drain.[7]

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should be placed in a designated hazardous waste container.[7]

All waste disposal must adhere to local, state, and federal regulations.[6][8] Consult your institution's Environmental Health and Safety (EHS) department for specific disposal guidelines.

Emergency Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][9]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water. Seek medical attention if irritation develops.[9]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[3][9]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[9]

References

• 3 - SAFETY DATA SHEET. (2012, April 16). Retrieved from [Link]

• 2-picolinic acid - Sdfine. (n.d.). Retrieved from [Link]

• Material Safety Data Sheet - 2-Amino-4-picoline, 98% - Cole-Parmer. (n.d.). Retrieved from [Link]

• 2 - SAFETY DATA SHEET. (n.d.). Retrieved from [Link]

• picolinic acid hydrochloride - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

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